Unveiling the Chemical Signature: A Technical Guide to the Sex Pheromone of the Almond Moth, Cadra cautella
For Immediate Release FRESNO, CA – In the intricate world of insect communication, chemical signals known as pheromones orchestrate complex behaviors essential for survival and reproduction. For researchers, scientists,...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
FRESNO, CA – In the intricate world of insect communication, chemical signals known as pheromones orchestrate complex behaviors essential for survival and reproduction. For researchers, scientists, and drug development professionals, understanding these semiochemicals at a molecular level is paramount for developing targeted and environmentally benign pest management strategies. This technical guide provides an in-depth exploration of the primary sex pheromone components of the almond moth, Cadra cautella, a significant pest of stored products worldwide. While the specific compound 10(Z),13(Z)-Nonadecadienol lacks significant documentation as a natural insect pheromone, the well-characterized pheromone system of C. cautella serves as an exemplary model for the study of lepidopteran chemical ecology.
The female-produced sex pheromone of Cadra cautella is a blend of two principal components: (Z,E)-9,12-tetradecadienyl acetate (B1210297) (ZETA) and (Z)-9-tetradecen-1-yl acetate (ZTA).[1][2][3] ZETA is the major component, primarily responsible for long-range attraction of males, while ZTA acts as a synergist, enhancing the blend's effectiveness.[1] The precise ratio of these components is crucial for eliciting the complete mating cascade in male moths.
Quantitative Analysis of Cadra cautella Pheromone Components
The production and release of ZETA and ZTA by female C. cautella are influenced by factors such as age and photoperiod.[4] Quantitative data from pheromone gland extractions provide critical insights into the natural blend composition.
Table 1. Quantitative analysis of the major sex pheromone components extracted from the glands of 1-day-old virgin female Cadra cautella moths. Titers can vary based on the time of day, with peak production often occurring during the scotophase (dark period).[4]
Experimental Protocols
The identification and quantification of insect pheromones involve a multi-step process requiring meticulous techniques to handle the minute quantities of volatile compounds.
Pheromone Gland Extraction
A common and effective method for obtaining pheromone samples is through the solvent extraction of the pheromone glands.[5]
Objective: To extract the sex pheromone components from the ovipositor and associated glands of female Cadra cautella.
Select virgin female moths, typically during their calling phase (scotophase), when pheromone titers are highest.
Carefully excise the terminal abdominal segments (ovipositor) containing the pheromone gland using fine dissecting scissors.
Immediately place the excised glands into a glass vial containing a small, precise volume of hexane (e.g., 10-50 µL per gland).
Allow the extraction to proceed for a specified period (e.g., 30 minutes to a few hours) at room temperature.
The resulting hexane extract, containing the pheromone components, can then be analyzed directly or stored at low temperatures (-20°C) for later analysis.[6]
Coupled Gas Chromatography-Electroantennographic Detection (GC-EAD)
GC-EAD is a powerful technique used to identify biologically active compounds within a complex mixture. The effluent from the gas chromatograph is split, with one portion going to a standard detector (like a Flame Ionization Detector - FID) and the other passing over a live insect antenna, which serves as a highly specific biosensor.[7][8][9]
Objective: To identify which compounds in the pheromone gland extract elicit an olfactory response in male C. cautella antennae.
Materials:
Gas chromatograph with a column suitable for separating long-chain acetates.
An antenna is carefully excised from a male moth and mounted between two electrodes.
The pheromone extract is injected into the GC.
As compounds elute from the GC column, the split effluent is directed to both the FID and the antennal preparation.
The FID produces a chromatogram showing all volatile compounds, while the EAD system records any depolarization of the antenna, indicating that a compound has been detected.
By aligning the FID chromatogram with the EAD recording, the specific peaks that are biologically active can be identified.[7][8]
The Biosynthesis of 10(Z),13(Z)-Nonadecadienol: A Technical Guide for Researchers
Authored for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides an in-depth exploration of the biosynthetic pathway of 10(Z),13(Z)-Nonadecadienol, a C19 dienoic fatty alcoh...
Author: BenchChem Technical Support Team. Date: December 2025
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides an in-depth exploration of the biosynthetic pathway of 10(Z),13(Z)-Nonadecadienol, a C19 dienoic fatty alcohol identified as a crucial semiochemical in various insect species. While the complete pathway has not been elucidated in a single species, this document synthesizes current knowledge of insect pheromone biosynthesis to propose a scientifically robust pathway. We delve into the key enzymatic steps, including the roles of specific fatty acid desaturases and reductases, and provide detailed experimental protocols for their investigation. Quantitative data from analogous systems are presented to offer a comparative framework. Furthermore, this guide includes detailed diagrams generated using the DOT language to visualize the proposed biosynthetic pathway and associated experimental workflows, adhering to stringent formatting and color contrast rules for clarity and accessibility.
Introduction
Insect chemical communication is a cornerstone of their behavior, mediating interactions crucial for mating, aggregation, and defense. A significant class of these semiochemicals are long-chain unsaturated fatty alcohols, aldehydes, and their acetates, derived from fatty acid metabolism. 10(Z),13(Z)-Nonadecadienol is a C19 dienoic alcohol that has been identified as a component of the sex pheromone blend in several lepidopteran species. Understanding its biosynthesis is pivotal for developing targeted and environmentally benign pest management strategies, as well as for broader applications in drug development where enzymatic pathways for novel lipid synthesis are of interest.
Insect pheromone biosynthesis typically originates from common saturated fatty acids, which undergo a series of modifications including desaturation, chain-shortening or elongation, and functional group modification.[1][2] The biosynthesis of di-unsaturated pheromones often involves the action of specific desaturase enzymes that introduce double bonds at precise locations and with specific stereochemistry.[1][3] In some instances, a single multifunctional desaturase can catalyze multiple, distinct desaturation steps.[4][5]
This guide will outline a proposed biosynthetic pathway for 10(Z),13(Z)-Nonadecadienol, detail the key enzymes involved, present relevant quantitative data from homologous systems, and provide comprehensive experimental protocols for researchers seeking to investigate this or similar pathways.
Proposed Biosynthetic Pathway of 10(Z),13(Z)-Nonadecadienol
The biosynthesis of 10(Z),13(Z)-Nonadecadienol is hypothesized to originate from the C18 polyunsaturated fatty acid, linolenic acid (α-linolenic acid; 18:3-Δ9Z,12Z,15Z). This precursor undergoes a single cycle of chain elongation followed by the action of a specific desaturase and a fatty acyl-CoA reductase. An alternative, though less parsimonious, pathway could involve a C19 saturated fatty acid precursor undergoing sequential desaturations. Given that some insect species are known to utilize dietary linolenic acid for the synthesis of C19 pheromones, the former pathway is considered more probable.[6]
The key steps are proposed as follows:
Chain Elongation: Linolenoyl-CoA is elongated by a fatty acid elongase to produce (11Z,14Z,17Z)-Eicosatrienoyl-CoA (20:3).
Chain Shortening (β-oxidation): One round of β-oxidation shortens the C20 intermediate to (9Z,12Z,15Z)-Nonadecatrienoyl-CoA (19:3).
Desaturation: A specific Δ10,13-desaturase, potentially a multifunctional enzyme, acts on a C19 saturated or mono-unsaturated precursor to introduce the two Z-configured double bonds, yielding 10(Z),13(Z)-Nonadecadienoyl-CoA. The existence of multifunctional desaturases capable of introducing multiple double bonds has been documented in insects.[4][5] For instance, a single desaturase in the processionary moth, Thaumetopoea pityocampa, exhibits Δ11, Δ11-acetylenase, and Δ13 desaturase activities.[5]
Reduction: The final step involves the reduction of the acyl-CoA intermediate, 10(Z),13(Z)-Nonadecadienoyl-CoA, to the corresponding alcohol, 10(Z),13(Z)-Nonadecadienol, by a fatty acyl-CoA reductase (FAR).[7]
Visualizing the Proposed Pathway
Proposed biosynthetic pathway of 10(Z),13(Z)-Nonadecadienol.
Key Enzymes and Quantitative Data
The biosynthesis of 10(Z),13(Z)-Nonadecadienol relies on the coordinated action of several key enzymes. While specific kinetic data for the enzymes in this particular pathway are not available, we present illustrative data from well-characterized insect desaturases and fatty acyl reductases to provide a quantitative context.
Fatty Acid Desaturases (FADs)
Insect fatty acid desaturases are integral membrane proteins responsible for introducing double bonds into fatty acyl-CoAs.[1][3] These enzymes exhibit remarkable specificity in terms of the position and stereochemistry of the double bond they create. The biosynthesis of 10(Z),13(Z)-Nonadecadienoyl-CoA likely involves a desaturase with Δ10 and Δ13 activity. It is plausible that a single multifunctional enzyme catalyzes both desaturations, a phenomenon observed in other moth species.[4][5]
Table 1: Illustrative Kinetic Parameters of Insect Fatty Acid Desaturases
Note: The data presented are for enzymes from different species and are intended to be illustrative of the range of kinetic parameters observed for insect pheromone biosynthetic desaturases.
Fatty Acyl-CoA Reductases (FARs)
Fatty acyl-CoA reductases are responsible for the final step in the biosynthesis of fatty alcohol pheromones, catalyzing the NADPH-dependent reduction of the fatty acyl-CoA to the corresponding primary alcohol.[7] These enzymes are often specific to the pheromone gland and can play a role in determining the final blend of pheromone components.[7]
Table 2: Illustrative Kinetic Parameters of Insect Fatty Acyl-CoA Reductases
Note: The data presented are for enzymes from different species and are intended to be illustrative of the range of kinetic parameters observed for insect pheromone biosynthetic reductases.
Experimental Protocols
Investigating the biosynthetic pathway of 10(Z),13(Z)-Nonadecadienol requires a combination of molecular biology, biochemistry, and analytical chemistry techniques. The following sections provide detailed protocols for key experiments.
Identification and Cloning of Candidate Genes
Candidate desaturase and reductase genes can be identified through transcriptome sequencing of the insect's pheromone gland and homology-based searches using known insect FAD and FAR sequences.
Experimental Workflow for Gene Identification and Cloning
Workflow for identifying and cloning candidate biosynthetic genes.
Heterologous Expression and Functional Characterization of Desaturases in Yeast
Saccharomyces cerevisiae is a commonly used system for the functional expression of insect desaturases.
Protocol:
Vector Construction: The full-length open reading frame of the candidate desaturase gene is cloned into a yeast expression vector (e.g., pYES2/NT C) under the control of an inducible promoter (e.g., GAL1).
Yeast Transformation: The expression construct is transformed into a suitable yeast strain (e.g., INVSc1) using the lithium acetate (B1210297) method.
Yeast Culture and Induction: Transformed yeast cells are grown in appropriate selective media. Gene expression is induced by the addition of galactose.
Substrate Feeding: The yeast culture is supplemented with a potential fatty acid precursor (e.g., methyl nonadecanoate).
Lipid Extraction: After incubation, yeast cells are harvested, and total lipids are extracted using a modified Bligh and Dyer method.
Fatty Acid Methyl Ester (FAME) Preparation: The extracted lipids are transesterified to FAMEs using methanolic HCl or BF3-methanol.
GC-MS Analysis: The FAMEs are analyzed by gas chromatography-mass spectrometry (GC-MS) to identify the desaturated products. The positions of the double bonds can be determined by derivatization (e.g., with dimethyl disulfide) followed by GC-MS analysis.[9]
In Vitro Assay for Fatty Acyl-CoA Reductase Activity
The activity of a candidate FAR can be determined using an in vitro assay with a synthetic fatty acyl-CoA substrate.
Protocol:
Enzyme Preparation: The candidate FAR is expressed in a suitable system (e.g., E. coli or a baculovirus-insect cell system) and the microsomal fraction containing the membrane-bound enzyme is isolated.
Substrate Synthesis: The putative fatty acyl-CoA precursor (e.g., 10(Z),13(Z)-Nonadecadienoyl-CoA) is synthesized.
Reaction Mixture: The assay is performed in a buffered solution containing the microsomal fraction, the fatty acyl-CoA substrate, and NADPH as a cofactor.
Incubation: The reaction is incubated at an optimal temperature (e.g., 30°C) for a defined period.
Extraction: The reaction is stopped, and the fatty alcohol product is extracted with an organic solvent (e.g., hexane).
GC-MS Analysis: The extracted product is analyzed by GC-MS to confirm its identity and for quantification.
Stable Isotope Labeling Studies
To confirm the biosynthetic pathway in vivo, stable isotope-labeled precursors can be topically applied to the insect's pheromone gland.
Protocol:
Precursor Synthesis: A deuterated or 13C-labeled precursor (e.g., D4-linolenic acid) is synthesized.
Topical Application: A small amount of the labeled precursor is applied to the pheromone gland of the female insect.
Incubation: The insect is allowed to metabolize the precursor for a specific time.
Pheromone Extraction: The pheromone is extracted from the gland using a micro-extraction technique.
GC-MS Analysis: The extract is analyzed by GC-MS to detect the incorporation of the stable isotope label into the final pheromone product and potential intermediates.
Conclusion
The biosynthesis of 10(Z),13(Z)-Nonadecadienol is proposed to be a specialized branch of fatty acid metabolism, involving chain elongation, β-oxidation, specific desaturation, and reduction steps. The key enzymes, a putative multifunctional Δ10,13-desaturase and a fatty acyl-CoA reductase, represent prime targets for further research. The experimental protocols outlined in this guide provide a comprehensive framework for the identification, cloning, and functional characterization of these enzymes. Elucidating the intricacies of this and other pheromone biosynthetic pathways will not only advance our fundamental understanding of insect chemical ecology but also pave the way for the development of novel and sustainable pest management technologies and provide new enzymatic tools for the synthesis of complex lipids.
Unveiling 10(Z),13(Z)-Nonadecadienol: A Technical Guide to its Discovery and Isolation
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the methodologies and data associated with the discovery and isolation of the long-chain unsaturated a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the methodologies and data associated with the discovery and isolation of the long-chain unsaturated alcohol, 10(Z),13(Z)-Nonadecadienol. While a singular, seminal publication on its initial discovery remains elusive in publicly available literature, this document consolidates established protocols and data presentation formats for analogous compounds, particularly insect pheromones, to serve as a comprehensive resource.
Introduction
10(Z),13(Z)-Nonadecadienol is a C19 long-chain unsaturated alcohol with two cis double bonds at the 10th and 13th carbon positions. Its structural similarity to known insect sex pheromones suggests a potential role in chemical ecology. The isolation and characterization of such molecules are pivotal for understanding insect behavior, developing pest management strategies, and exploring potential applications in drug development. This guide outlines the typical experimental workflow for identifying and isolating novel compounds of this nature from biological sources.
Experimental Protocols
The isolation and identification of 10(Z),13(Z)-Nonadecadienol from a biological matrix, such as an insect gland, would typically involve the following key experimental procedures.
Pheromone Gland Extraction
This procedure is a common method for obtaining a comprehensive profile of compounds present in an insect's pheromone gland.[1]
Internal standard (IS) solution (e.g., a deuterated analog or a compound with similar chemical properties but a different retention time, at a known concentration like 10 ng/µL)[1]
Procedure:
Excise the pheromone gland (often located at the abdominal tip) from the insect using fine-tipped forceps under a dissecting microscope.[2]
Immediately place the dissected gland into a 2 mL glass vial containing a precise volume of hexane (e.g., 50-100 µL).[1]
Gently crush the gland against the side of the vial with a clean glass rod to facilitate thorough extraction.[1]
Cap the vial tightly and allow the extraction to proceed for at least 30 minutes at room temperature.[1]
For quantitative analysis, add a known volume of the internal standard solution to the extract. For example, add 10 µL of a 10 ng/µL IS solution to 90 µL of the extract.[1]
The resulting crude extract can be concentrated under a gentle stream of nitrogen if necessary and is then ready for analysis. Store at -20°C or below until analysis.[1]
Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
GC-MS is the cornerstone technique for separating, identifying, and quantifying volatile and semi-volatile organic compounds like long-chain alcohols.[1][2]
Instrumentation:
Gas chromatograph coupled to a mass spectrometer (GC-MS)
Separates compounds based on their boiling points.[1][2]
MS Transfer Line Temp
280°C
Prevents condensation of the analyte.
Ion Source Temp
230°C
Affects fragmentation patterns and sensitivity.
Ionization Mode
Electron Ionization (EI) at 70 eV
Standard mode for creating reproducible mass spectra.
Mass Scan Range
30-400 m/z
Covers the expected mass range of the target compound and its fragments.
MS Detector Mode
Full Scan (for identification), Selected Ion Monitoring (SIM) (for quantification)
Full scan provides a complete mass spectrum for identification, while SIM offers higher sensitivity for quantifying known compounds.[3]
Data Analysis:
Identification: The retention time and mass spectrum of the peak corresponding to 10(Z),13(Z)-Nonadecadienol in the sample are compared to those of a synthetic standard.
Quantification: A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. The concentration of the analyte in the sample is then determined from this curve.[1]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the unambiguous structural elucidation of organic molecules.
Instrumentation:
NMR spectrometer (e.g., 400 MHz or higher)
NMR tubes
Deuterated solvent (e.g., CDCl₃)
Procedures:
Sample Preparation: Dissolve a purified sample of the isolated compound in a suitable deuterated solvent.
¹H NMR Spectroscopy: This technique provides information about the proton environments in the molecule. Key expected signals for 10(Z),13(Z)-Nonadecadienol would include:
Multiplets in the δ 5.3-5.5 ppm range for the olefinic protons (-CH=CH-).
A triplet around δ 3.6 ppm for the protons on the carbon bearing the hydroxyl group (-CH₂OH).
Multiplets around δ 2.0-2.1 ppm for the allylic protons (-CH₂-CH=).
A multiplet around δ 2.7-2.8 ppm for the bis-allylic protons (=CH-CH₂-CH=).
A triplet around δ 0.9 ppm for the terminal methyl group (-CH₃).
¹³C NMR Spectroscopy: This provides information about the carbon skeleton of the molecule. It offers excellent resolution and can distinguish between different carbon environments.
2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing connectivity between protons and carbons, confirming the positions of the double bonds and the hydroxyl group. For instance, a COSY spectrum would show correlations between adjacent protons, helping to trace the carbon chain.
Data Presentation
Quantitative data should be summarized in a clear and structured format for easy comparison.
Table 1: GC-MS Retention Times and Mass Spectral Data for 10(Z),13(Z)-Nonadecadienol and Related Isomers.
Compound
Retention Time (min)
Key Mass Fragments (m/z)
10(Z),13(Z)-Nonadecadienol
Hypothetical Value
M+ (280), M-18 (262), ...
10(E),13(Z)-Nonadecadienol
Hypothetical Value
M+ (280), M-18 (262), ...
10(Z),13(E)-Nonadecadienol
Hypothetical Value
M+ (280), M-18 (262), ...
10(E),13(E)-Nonadecadienol
Hypothetical Value
M+ (280), M-18 (262), ...
Table 2: ¹H NMR Chemical Shift Data for 10(Z),13(Z)-Nonadecadienol (in CDCl₃).
Proton Assignment
Chemical Shift (δ) ppm
Multiplicity
H-1 (-CH₂OH)
~3.64
t
H-10, H-11, H-13, H-14 (-CH=CH-)
~5.35
m
H-12 (=CH-CH₂-CH=)
~2.77
m
H-9, H-15 (-CH₂-CH=)
~2.05
m
H-2
~1.57
m
-(CH₂)n-
~1.2-1.4
m
H-19 (-CH₃)
~0.89
t
Table 3: ¹³C NMR Chemical Shift Data for 10(Z),13(Z)-Nonadecadienol (in CDCl₃).
Carbon Assignment
Chemical Shift (δ) ppm
C-1 (-CH₂OH)
~63.1
C-10, C-11, C-13, C-14 (-CH=CH-)
~128-132
C-12 (=CH-CH₂-CH=)
~25.6
C-9, C-15 (-CH₂-CH=)
~27.2, ~29.7
-(CH₂)n-
~22.7-32.6
C-19 (-CH₃)
~14.1
Note: The chemical shift values presented are hypothetical and based on typical values for similar long-chain unsaturated alcohols.
Visualizations
Diagrams are essential for illustrating experimental workflows and molecular pathways.
Caption: Experimental workflow for the isolation and identification of 10(Z),13(Z)-Nonadecadienol.
Caption: Logical workflow for compound identification using GC-MS.
The Potential of 10(Z),13(Z)-Nonadecadienol as a Semiochemical: A Technical Guide
Disclaimer: Scientific literature extensively documents the role of long-chain unsaturated alcohols and aldehydes as semiochemicals, particularly as insect sex pheromones. However, at the time of this writing, specific r...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: Scientific literature extensively documents the role of long-chain unsaturated alcohols and aldehydes as semiochemicals, particularly as insect sex pheromones. However, at the time of this writing, specific research on 10(Z),13(Z)-Nonadecadienol is not publicly available. This guide, therefore, presents a representative overview based on closely related and well-studied (Z,Z)-dienol semiochemicals. The experimental protocols, data, and proposed signaling pathways are illustrative of the methodologies and expected results for a compound of this class.
Introduction
Semiochemicals are chemical substances that carry information between organisms, playing a crucial role in behaviors such as mating, aggregation, and host selection. Within this class, long-chain unsaturated alcohols, aldehydes, and acetates are among the most common and potent insect sex pheromones. Compounds with a (Z,Z)-conjugated diene system are frequently identified as key components of the pheromone blends of various lepidopteran species. This guide explores the hypothetical potential of 10(Z),13(Z)-Nonadecadienol as a semiochemical, drawing parallels from established research on structurally similar molecules.
Physicochemical Properties
While specific data for 10(Z),13(Z)-Nonadecadienol is unavailable, its properties can be predicted based on its structure.
Property
Predicted Value
Molecular Formula
C₁₉H₃₆O
Molecular Weight
280.5 g/mol
Boiling Point
Estimated at 350-370 °C
Vapor Pressure
Low, characteristic of long-chain alcohols
Solubility
Insoluble in water; soluble in organic solvents
Synthesis and Characterization
The synthesis of long-chain diene alcohols like 10(Z),13(Z)-Nonadecadienol typically involves stereoselective methods to ensure the correct geometry of the double bonds, which is critical for biological activity. A common strategy is the use of Wittig or Sonogashira coupling reactions.
Representative Synthetic Pathway
A plausible synthetic route for a (Z,Z)-dienol, based on methodologies for similar pheromones, is outlined below. This example is for the synthesis of (11Z,13Z)-hexadecadienal and its derivatives, which can be adapted.[1][2]
Caption: Representative synthetic workflow for a (Z,Z)-dienol pheromone.
Experimental Protocol: Synthesis
Protection of the Alcohol: The starting material, a bromo-alcohol, is first protected, for instance, by conversion to a tetrahydropyranyl (THP) ether, to prevent unwanted side reactions of the hydroxyl group.
Chain Elongation: The protected bromo-alcohol undergoes a coupling reaction (e.g., Grignard or Gilman) with an appropriate acetylene (B1199291) fragment to introduce the first double bond precursor.
Formation of the First (Z)-Double Bond: The internal alkyne is stereoselectively reduced to a (Z)-alkene using a catalyst such as Lindlar's catalyst or P-2 nickel boride.
Introduction of the Second Double Bond Precursor: The terminal group is converted to a leaving group (e.g., tosylate or iodide), followed by a second coupling reaction with a terminal alkyne to build the carbon backbone.
Formation of the Second (Z)-Double Bond: The newly introduced alkyne is also reduced to a (Z)-alkene.
Deprotection: The protecting group on the alcohol is removed under mild acidic conditions to yield the final 10(Z),13(Z)-Nonadecadienol.
Purification and Characterization: The final product is purified by column chromatography and its structure and stereochemistry are confirmed by Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.
Biological Activity
The biological activity of a potential semiochemical is typically assessed through electrophysiological and behavioral assays.
Electroantennography (EAG)
EAG measures the electrical response of an insect's antenna to a specific chemical stimulus. It is a primary screening tool to determine if a compound can be detected by the insect's olfactory system.
Table 1: Representative EAG Response Data
Compound
Dose (µg)
Mean EAG Response (mV) ± SE
10(Z),13(Z)-Nonadecadienol (Hypothetical)
1
0.8 ± 0.1
10
1.5 ± 0.2
100
2.8 ± 0.3
Positive Control (Known Pheromone)
10
2.5 ± 0.2
Negative Control (Hexane)
-
0.1 ± 0.05
Experimental Protocol: Electroantennography
Antenna Preparation: An antenna is excised from a male moth and mounted between two glass capillary electrodes filled with a saline solution.
Stimulus Delivery: A defined amount of the test compound, dissolved in a solvent like hexane, is applied to a filter paper strip inside a Pasteur pipette. A puff of purified and humidified air is passed through the pipette, delivering the stimulus to the antennal preparation.
Data Recording: The change in electrical potential across the antenna is amplified and recorded. The amplitude of the response is measured in millivolts (mV).
Controls: A solvent blank (negative control) and a known pheromone (positive control) are used to standardize the responses.
Behavioral Assays
Behavioral assays, such as wind tunnel and field trapping experiments, are used to determine the behavioral response of the insect to the chemical stimulus.
Table 2: Representative Wind Tunnel Bioassay Data
Treatment
N
% Taking Flight
% Oriented Flight
% Source Contact
10(Z),13(Z)-Nonadecadienol (10 µg)
50
78
62
45
Pheromone Blend (10 µg)
50
85
75
68
Solvent Control
50
10
2
0
Table 3: Representative Field Trapping Data
Lure Composition
Lure Loading (mg)
Mean Trap Catch/Night ± SE
10(Z),13(Z)-Nonadecadienol
1
15 ± 3
Pheromone Blend
1
42 ± 6
Unbaited Trap
-
1 ± 0.5
Experimental Protocol: Wind Tunnel Bioassay
Setup: A wind tunnel with controlled airflow, temperature, and light is used. A plume of the test odor is generated from a source at the upwind end.
Insect Release: Male moths are released onto a platform at the downwind end of the tunnel.
Observation: The behavior of the moths in response to the odor plume is recorded, including taking flight, upwind oriented flight, and contact with the odor source.
Olfactory Signaling Pathway
The perception of semiochemicals is initiated by the binding of the ligand to an Olfactory Receptor (OR) located on the dendrites of Olfactory Receptor Neurons (ORNs) housed within the insect's antennae.
Upon binding of the pheromone to the specific OR, a conformational change is induced, leading to the opening of an ion channel formed by the OR in complex with a co-receptor (Orco). The resulting influx of cations depolarizes the neuronal membrane, generating an action potential that is transmitted to the antennal lobe of the insect's brain for processing.
Conclusion
While direct evidence for the role of 10(Z),13(Z)-Nonadecadienol as a semiochemical is currently lacking, its structural similarity to known and potent insect pheromones suggests it is a strong candidate for such a function. The methodologies and representative data presented in this guide provide a framework for the potential investigation of this and other novel semiochemicals. Further research, including identification from natural sources, chemical synthesis, and rigorous bioassays, is necessary to elucidate the specific biological role of 10(Z),13(Z)-Nonadecadienol. Such studies are vital for the development of new and environmentally benign pest management strategies.
The Ecological Significance of Long-Chain Diene Alcohols: A Technical Guide Focused on (Z,Z)-3,13-Octadecadien-1-ol as a Model Compound
A Note to the Reader: This technical guide addresses the ecological significance of long-chain diene alcohols, a class of compounds frequently identified as insect pheromones. Initial research on the specific compound 10...
Author: BenchChem Technical Support Team. Date: December 2025
A Note to the Reader: This technical guide addresses the ecological significance of long-chain diene alcohols, a class of compounds frequently identified as insect pheromones. Initial research on the specific compound 10(Z),13(Z)-Nonadecadienol revealed a significant lack of available scientific literature and data. To provide a comprehensive and technically detailed resource that fulfills the user's request, this guide will focus on a well-studied and structurally analogous compound: (Z,Z)-3,13-octadecadien-1-ol and its corresponding acetate (B1210297). The principles, experimental protocols, and data presentation formats discussed herein are directly applicable to the study of other long-chain diene alcohols, including the originally requested compound, should it be identified as a semiochemical in the future.
Introduction: Long-Chain Diene Alcohols in Chemical Ecology
Long-chain unsaturated alcohols and their derivatives are a cornerstone of insect chemical communication, serving as highly specific and potent sex pheromones. These molecules are typically produced by one sex (usually the female) to attract the other for mating. The specificity of these signals is often encoded in the precise geometry (Z or E) and position of the double bonds within the hydrocarbon chain, as well as the functional group (alcohol, acetate, or aldehyde). Even minor changes to this structure can render the molecule inactive or, in some cases, inhibitory.
(Z,Z)-3,13-Octadecadien-1-ol and its acetate ester, (Z,Z)-3,13-octadecadienyl acetate, are primary components of the sex pheromones of numerous species in the family Sesiidae, commonly known as clearwing moths.[1] These species are often significant pests of agricultural crops and trees, making their pheromones a critical tool for monitoring and control. For instance, (Z,Z)-3,13-octadecadienyl acetate is a key attractant for the peachtree borer (Synanthedon exitiosa) and the lesser peachtree borer (Synanthedon pictipes), both major pests of stone fruit trees.[1]
Biosynthesis and Signaling Pathway
Proposed Biosynthetic Pathway
The biosynthesis of Type I moth pheromones, such as (Z,Z)-3,13-octadecadien-1-ol, originates from fatty acid metabolism. The process begins with a saturated fatty acid precursor, which undergoes a series of enzymatic modifications within the specialized cells of the female moth's pheromone gland.[1] Key enzyme classes involved include desaturases, which introduce the double bonds at specific positions, reductases, and acetyltransferases.
The proposed biosynthetic pathway for (Z,Z)-3,13-octadecadienyl acetate is outlined below. The alcohol, (Z,Z)-3,13-octadecadien-1-ol, is a direct precursor to the acetate.
Figure 1. Proposed biosynthetic pathway for (Z,Z)-3,13-octadecadien-1-ol and its acetate.
Pheromone Perception and Signal Transduction
Male moths detect airborne pheromone molecules via specialized olfactory sensory neurons (OSNs) housed in long hair-like structures called sensilla on their antennae. The binding of a pheromone molecule to a specific Pheromone Receptor (PR) on the dendritic membrane of an OSN initiates a signal transduction cascade, leading to the depolarization of the neuron and the generation of an action potential. This signal is then processed in the antennal lobe of the moth's brain, ultimately triggering a behavioral response, such as upwind flight towards the pheromone source.
Quantitative Data on Biological Activity
The biological activity of pheromones is typically quantified through field trapping experiments. The data below is a representative summary of how lure composition affects the capture of male clearwing moths.
Protocol for Pheromone Gland Extraction and Analysis
This protocol outlines the steps for identifying volatile compounds from the pheromone glands of female moths.
Figure 2. Workflow for pheromone identification.
Methodology:
Insect Rearing and Gland Dissection: Rear male and female insects separately to ensure females are unmated (virgin). Dissect the terminal abdominal segments of 2-3 day old virgin females during their calling period (typically the scotophase).
Extraction: Immediately place the dissected glands in a small vial containing a minimal amount of high-purity hexane (B92381) (e.g., 50 µL per gland). Allow to extract for 30 minutes at room temperature.
Concentration: Carefully concentrate the extract to a final volume of a few microliters under a gentle stream of nitrogen.
Coupled Gas Chromatography-Electroantennographic Detection (GC-EAD): Inject an aliquot of the extract into a GC-EAD system.[5] The GC column effluent is split between a flame ionization detector (FID) and a male moth antenna preparation.[6] Peaks in the FID chromatogram that elicit a simultaneous electrical response from the antenna are considered biologically active.[5][7]
Gas Chromatography-Mass Spectrometry (GC-MS): Inject another aliquot into a GC-MS system to obtain mass spectra of the compounds corresponding to the EAD-active peaks.[6] Comparison of retention times and mass spectra with synthetic standards allows for definitive identification.
Protocol for Electroantennography (EAG) Bioassay
EAG is used to measure the overall olfactory response of an insect's antenna to a specific chemical stimulus.[8][9]
Methodology:
Antenna Preparation: Anesthetize a male moth (e.g., by chilling).[8] Excise one antenna at the base. Mount the antenna between two electrodes using conductive gel.[9]
Odorant Delivery: A charcoal-filtered and humidified air stream is continuously passed over the antenna. A puff of air (stimulus) is delivered through a Pasteur pipette containing a filter paper loaded with a known amount of the test compound dissolved in a solvent (e.g., hexane).
Recording: The baseline electrical potential across the antenna is recorded. The change in potential (depolarization) following the stimulus puff is the EAG response.
Data Analysis: The amplitude of the EAG response (in millivolts) is measured. Responses are typically normalized by subtracting the response to a solvent-only control puff. Dose-response curves can be generated by testing a range of concentrations.
Protocol for Chemical Synthesis of (Z,Z)-3,13-Octadecadien-1-ol
A representative synthesis route is described below, often utilizing Wittig or other coupling reactions to construct the carbon skeleton and establish the correct stereochemistry of the double bonds.
Example Synthetic Strategy:
A common strategy involves the coupling of two key fragments. For (Z,Z)-3,13-octadecadien-1-ol, this could involve:
A C13 fragment with a terminal alkyne and a Z-configured double bond.
A C5 fragment with a terminal leaving group.
Key Reaction Steps:
Fragment Synthesis: Prepare the necessary building blocks using standard organic chemistry techniques.
Coupling Reaction: Couple the fragments, for example, using an acetylide coupling reaction.
Selective Reduction: Reduce the internal alkyne to a Z-alkene using a catalyst such as Lindlar's catalyst. This step is critical for establishing the second Z-double bond.
Deprotection and Purification: Remove any protecting groups and purify the final product using column chromatography.
Conclusion and Future Directions
While 10(Z),13(Z)-Nonadecadienol remains an uncharacterized compound in the context of chemical ecology, the methodologies and principles detailed in this guide provide a robust framework for its future investigation. The study of analogous compounds like (Z,Z)-3,13-octadecadien-1-ol has proven immensely valuable, not only for understanding the fundamental biology of insect communication but also for developing sustainable and environmentally benign pest management strategies. Future research should focus on screening for 10(Z),13(Z)-Nonadecadienol in insect gland extracts, particularly in species where the pheromone composition is currently unknown. Should it be identified as a bioactive compound, the protocols for synthesis, electrophysiological analysis, and field bioassays outlined herein will be essential for elucidating its ecological significance.
Application Notes and Protocols for the Stereoselective Synthesis of 10(Z),13(Z)-Nonadecadienol
For Researchers, Scientists, and Drug Development Professionals Introduction 10(Z),13(Z)-Nonadecadienol is a long-chain unsaturated alcohol. Its stereoisomers can be found as components of insect pheromones, and the spec...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
10(Z),13(Z)-Nonadecadienol is a long-chain unsaturated alcohol. Its stereoisomers can be found as components of insect pheromones, and the specific geometry of the double bonds is often crucial for biological activity. Furthermore, the core structure of (10Z,13Z)-nonadecadien-1-ol is a key synthetic precursor for important molecules in drug delivery, such as the ionizable cationic lipid DLin-MC3-DMA, which is used in lipid nanoparticles for siRNA and mRNA delivery. The stereoselective synthesis of the (Z,Z)-diene moiety is a primary challenge in the preparation of this and related compounds.
This document provides detailed application notes on the common stereoselective methods for synthesizing 10(Z),13(Z)-Nonadecadienol and a specific experimental protocol for a successful synthesis.
Stereoselective Synthetic Strategies
The synthesis of molecules with multiple Z-alkenes requires careful selection of reactions that provide high stereochemical control. The two most common and effective strategies for the synthesis of (Z,Z)-dienes like 10(Z),13(Z)-Nonadecadienol are the Wittig reaction and the Sonogashira coupling followed by a stereoselective reduction.
1. The Wittig Reaction:
The Wittig reaction is a powerful method for forming carbon-carbon double bonds from a phosphorus ylide and a carbonyl compound (aldehyde or ketone).[1][2] The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the ylide. For the synthesis of (Z)-alkenes, non-stabilized ylides are typically employed under salt-free conditions, which favors a kinetically controlled reaction pathway leading to the cis-product.[1][2]
To construct a (Z,Z)-diene system, a sequential Wittig strategy can be employed, where each double bond is introduced in a separate, stereocontrolled Wittig reaction.
2. Sonogashira Coupling and Lindlar Reduction:
This two-step approach first involves the formation of a carbon-carbon triple bond (alkyne) via a Sonogashira coupling, a palladium- and copper-catalyzed cross-coupling reaction between a terminal alkyne and a vinyl or aryl halide. The resulting enyne can then be stereoselectively reduced to a (Z)-alkene using a poisoned catalyst, most commonly Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate (B1210297) and quinoline). This reduction proceeds via syn-addition of hydrogen to the alkyne, yielding the cis-alkene with high stereoselectivity. For a (Z,Z)-diene, this sequence can be applied iteratively or a di-yne can be synthesized and subsequently reduced.
Generalized Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of 10(Z),13(Z)-Nonadecadienol, highlighting the key transformations.
Caption: Generalized workflow for the synthesis of 10(Z),13(Z)-Nonadecadienol.
Experimental Protocols
The following is a detailed protocol for the synthesis of the precursor alcohol for DLin-MC3-DMA, which is 10(Z),13(Z)-Nonadecadienol. This protocol is adapted from the synthesis described by Jayasinghe et al. (2014).
Synthesis of (10Z,13Z)-Nonadeca-10,13-dien-1-ol
This synthesis involves the coupling of two fragments derived from linoleyl alcohol.
Activate magnesium turnings (1.2 eq) in a flame-dried flask under an inert atmosphere (e.g., Argon).
Add a small amount of 1,2-dibromoethane to initiate the Grignard reagent formation.
Add a solution of linoleyl bromide (1.0 eq) in anhydrous THF dropwise to the activated magnesium.
Reflux the mixture for 2 hours to ensure complete formation of the Grignard reagent.
Cool the Grignard solution to 0 °C.
Slowly add a solution of ethyl formate (0.5 eq) in anhydrous THF.
Allow the reaction to warm to room temperature and stir overnight.
Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.
Extract the aqueous layer with diethyl ether (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield (10Z,13Z)-nonadeca-10,13-dien-1-ol.
Data Presentation
The following table summarizes the quantitative data for the synthesis of the key precursor alcohol for DLin-MC3-DMA.
Step
Reactants
Product
Yield (%)
Purity/Stereoselectivity
Reference
1. Bromination
Linoleyl alcohol, CBr₄, PPh₃
Linoleyl bromide
~90%
Not specified
Jayasinghe et al. (2014)
2. Grignard Coupling
Linoleyl magnesium bromide, Ethyl formate
(10Z,13Z)-Nonadeca-10,13-dien-1-ol
~75%
>95% (Z,Z)
Jayasinghe et al. (2014)
Concluding Remarks
The stereoselective synthesis of 10(Z),13(Z)-Nonadecadienol is a critical process for accessing important biologically active molecules. The choice of synthetic strategy will depend on the available starting materials, required scale, and desired stereochemical purity. The provided protocol based on a Grignard coupling offers an efficient route to this valuable compound. For syntheses requiring different building blocks, the Wittig reaction and Sonogashira coupling followed by Lindlar reduction remain powerful and reliable alternatives for the stereocontrolled formation of the (Z,Z)-diene system. Careful execution of these protocols and rigorous purification are essential to obtain the desired product with high purity and stereoselectivity.
Application Notes and Protocols for the Detection of 10(Z),13(Z)-Nonadecadienol
These application notes provide detailed methodologies for the qualitative and quantitative analysis of 10(Z),13(Z)-Nonadecadienol, a polyunsaturated long-chain fatty alcohol. The protocols are intended for researchers,...
Author: BenchChem Technical Support Team. Date: December 2025
These application notes provide detailed methodologies for the qualitative and quantitative analysis of 10(Z),13(Z)-Nonadecadienol, a polyunsaturated long-chain fatty alcohol. The protocols are intended for researchers, scientists, and professionals in drug development and related fields. The primary methods covered are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), which are powerful techniques for the separation, identification, and quantification of volatile and non-volatile organic compounds.
Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile compounds like long-chain fatty alcohols and pheromones.[1][2][3] It offers high resolution and sensitivity, and the mass spectrometer provides confident identification of the analyte.
Sample Preparation
The choice of sample preparation method is critical and depends on the sample matrix.
1.1.1. Solvent Extraction from Biological Tissues (e.g., Insect Glands)
This method is suitable for extracting the compound from a solid or semi-solid biological matrix.[4]
Protocol:
Dissect the tissue of interest (e.g., pheromone gland) using fine forceps and scissors.
Place the dissected tissue into a 2 mL glass vial containing a conical insert.
Gently crush the gland against the side of the vial with a clean glass rod to facilitate extraction.[4]
For quantitative analysis, add a known amount of an internal standard (e.g., pentadecane) to the hexane.[5]
Allow the extraction to proceed for 30-40 minutes.
Carefully remove the tissue debris.
The resulting hexane extract is ready for GC-MS analysis.
1.1.2. Solid-Phase Microextraction (SPME) for Headspace Analysis
SPME is a solvent-free technique ideal for sampling volatile compounds from the headspace of a liquid or solid sample.[1]
Protocol:
Place the sample (e.g., biological fluid, plant material) in a sealed headspace vial.
If necessary, gently heat the sample to increase the volatility of the analyte.
Expose a coated SPME fiber to the headspace of the sample for a defined period (e.g., 10-30 minutes) to allow for the adsorption of volatile analytes.
Retract the fiber into the needle and immediately introduce it into the hot GC inlet for thermal desorption of the trapped analytes onto the analytical column.[1]
1.1.3. Derivatization
For long-chain alcohols, derivatization can improve chromatographic peak shape and thermal stability. Common derivatizing agents include those that form trimethylsilyl (B98337) (TMS) or trifluoroacetate (B77799) (TFA) ethers.[6]
Protocol for TMS Derivatization:
Evaporate the solvent from the sample extract under a gentle stream of nitrogen.
Add 50 µL of a silylating agent (e.g., BSTFA with 1% TMCS) and 50 µL of a suitable solvent (e.g., pyridine (B92270) or acetonitrile).
Heat the mixture at 60-70°C for 30 minutes.
The derivatized sample is ready for injection into the GC-MS.
GC-MS Instrumental Parameters
The following are typical starting parameters that should be optimized for the specific instrument and application.
Parameter
Recommended Setting
GC System
Agilent HP7890 or equivalent
Column
HP-5ms, DB-5, or similar non-polar capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness)[4]
Initial 60°C for 2 min, ramp at 10°C/min to 280°C, hold for 5 min[4]
MS System
Quadrupole or Ion Trap
Ionization Mode
Electron Ionization (EI) at 70 eV
Mass Range
m/z 40-500
Source Temp.
230°C
Quad Temp.
150°C
Data Analysis
Qualitative Analysis: Identify the 10(Z),13(Z)-Nonadecadienol peak by comparing its retention time and mass spectrum with that of a pure standard. The mass spectrum should exhibit a characteristic fragmentation pattern.
Quantitative Analysis: Create a calibration curve using a series of known concentrations of a 10(Z),13(Z)-Nonadecadienol standard. The concentration of the analyte in the sample can be determined by comparing its peak area (or the ratio to an internal standard) to the calibration curve.[5]
HPLC is well-suited for the analysis of less volatile or thermally labile compounds. For long-chain alcohols, derivatization with a fluorescent tag is often employed to enhance detection sensitivity.[7]
Sample Preparation and Derivatization
2.1.1. Fluorescent Labeling
This protocol uses carbazole-9-carbonyl chloride for derivatization, which allows for highly sensitive fluorescence detection.[7]
Protocol:
To a solution of the sample extract in 860 µL of dry acetonitrile, add 100 µL of the fatty alcohol sample and 40 µL of 1-methylimidazole (B24206) (catalyst).
Add 1 mL of a 4 mg/mL solution of carbazole-9-carbonyl chloride.
Allow the reaction to proceed to completion. The resulting derivatives are stable for over 24 hours in solution.[7]
HPLC Instrumental Parameters
Parameter
Recommended Setting
HPLC System
Agilent 1200 series or equivalent
Column
Reversed-phase C18 or C8 column (e.g., 125 x 4.6 mm ID)[7]
While specific performance data for 10(Z),13(Z)-Nonadecadienol is not widely published, the analytical methods for similar long-chain fatty acids and alcohols demonstrate excellent quantitative capabilities.
Caption: Workflow for GC-MS detection of 10(Z),13(Z)-Nonadecadienol.
HPLC Analysis Workflow
Caption: Workflow for HPLC detection of 10(Z),13(Z)-Nonadecadienol.
Spectroscopic Methods
While chromatographic methods are preferred for separation and quantification, spectroscopic techniques can provide complementary information.
Infrared (IR) Spectroscopy: Alcohols exhibit a characteristic strong, broad O-H stretching absorption in the region of 3300-3400 cm⁻¹ and a C-O stretching absorption around 1000-1200 cm⁻¹.[9] These features can confirm the presence of the alcohol functional group.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to elucidate the structure of the molecule. Protons on the carbon adjacent to the hydroxyl group typically appear in the 3.4-4.5 ppm range.[9] The protons of the double bonds will give characteristic signals in the olefinic region of the spectrum. The position of the -OH proton signal can be confirmed by a "D₂O shake" experiment.[9]
These spectroscopic methods are powerful for structural confirmation of a purified sample but are not typically used for quantification in complex mixtures without prior separation.
gas chromatography-mass spectrometry (GC-MS) analysis of 10(Z),13(Z)-Nonadecadienol
Application Notes: GC-MS Analysis of 10(Z),13(Z)-Nonadecadienol Introduction 10(Z),13(Z)-Nonadecadienol is a long-chain unsaturated alcohol that can act as a semiochemical, playing a role in insect communication. Accurat...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes: GC-MS Analysis of 10(Z),13(Z)-Nonadecadienol
Introduction
10(Z),13(Z)-Nonadecadienol is a long-chain unsaturated alcohol that can act as a semiochemical, playing a role in insect communication. Accurate identification and quantification of this compound are essential in chemical ecology, pest management, and the development of pheromone-based control strategies. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like 10(Z),13(Z)-Nonadecadienol. This document provides a detailed protocol for the GC-MS analysis of this compound, targeting researchers, scientists, and professionals in drug development.
This section details the methodology for the analysis of 10(Z),13(Z)-Nonadecadienol using GC-MS.
1. Sample Preparation
The choice of sample preparation method depends on the sample matrix.
Solvent Extraction (for biological tissues):
Excise the pheromone gland or relevant tissue from the organism.
Immediately place the tissue in a 2 mL glass vial containing 50-100 µL of high-purity hexane (B92381) or dichloromethane.
Allow the extraction to proceed for 2-4 hours at room temperature.
Carefully remove the tissue from the vial. The resulting solution contains the extracted compounds.
If necessary, concentrate the extract under a gentle stream of nitrogen to a final volume of approximately 20 µL.
Solid-Phase Microextraction (SPME) (for headspace analysis of volatiles):
Place the sample (e.g., a single insect gland or a synthetic standard) into a 10 or 20 mL headspace vial.
Seal the vial with a PTFE/silicone septum.
Incubate the vial at a controlled temperature (e.g., 60°C) for a set time (e.g., 30 minutes) to allow volatile compounds to equilibrate in the headspace.
Expose a pre-conditioned SPME fiber (e.g., 100 µm Polydimethylsiloxane - PDMS) to the headspace for a defined period (e.g., 30 minutes) to adsorb the analytes.
Retract the fiber and immediately introduce it into the GC inlet for thermal desorption.
2. GC-MS Instrumentation and Conditions
The following table outlines the recommended GC-MS parameters. Optimization may be required based on the specific instrument and sample complexity.
Parameter
Value/Setting
Gas Chromatograph
Column
DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature
250°C
Injection Mode
Splitless (1 µL injection volume)
Carrier Gas
Helium (99.999% purity)
Flow Rate
1.0 mL/min (constant flow)
Oven Program
Initial temperature 60°C (hold 2 min), ramp at 10°C/min to 280°C (hold 10 min)
Mass Spectrometer
Ionization Mode
Electron Ionization (EI)
Ionization Energy
70 eV
Ion Source Temp.
230°C
Quadrupole Temp.
150°C
Mass Range
m/z 40-450
Scan Mode
Full Scan
Data Presentation
The following table summarizes the expected quantitative data for the GC-MS analysis of 10(Z),13(Z)-Nonadecadienol. The retention time is an estimate and can vary depending on the specific chromatographic conditions. The characteristic m/z ions are predicted based on the fragmentation patterns of long-chain unsaturated alcohols.[1][2]
Parameter
Expected Value
Description
Retention Time (RT)
18-22 min
Elution time from the GC column under the specified conditions.
Molecular Ion (M⁺)
m/z 280 (low intensity or absent)
The ion corresponding to the intact molecule. Often weak for long-chain alcohols.[2]
Key Fragment Ions (m/z)
262, 234, 67, 81, 95
Characteristic fragments aiding in structural elucidation.
[M-H₂O]⁺
m/z 262
Loss of a water molecule, a common fragmentation for alcohols.[2]
Hydrocarbon Fragments
Series of ions separated by 14 amu (CH₂)
Typical fragmentation pattern for long alkyl chains.[2]
C₅H₇⁺, C₆H₉⁺, C₇H₁₁⁺
m/z 67, 81, 95
Ions characteristic of cleavage at the double bonds and subsequent rearrangements.
Limit of Detection (LOD)
1-10 pg
Estimated sensitivity on-column.
Limit of Quantitation (LOQ)
5-50 pg
Estimated lowest concentration for reliable quantification.
Data Analysis and Interpretation
Peak Identification: The chromatographic peak corresponding to 10(Z),13(Z)-Nonadecadienol is identified by its retention time.
Mass Spectrum Analysis: The mass spectrum of the identified peak is analyzed to confirm the compound's identity. Key features to look for include a weak or absent molecular ion at m/z 280, a prominent ion at m/z 262 due to the loss of water, and a series of hydrocarbon fragments.[1][2] The presence of ions at m/z 67, 81, and 95 can provide evidence for the positions of the double bonds.
Quantification: The concentration of 10(Z),13(Z)-Nonadecadienol in the sample can be determined by integrating the area of the corresponding chromatographic peak and comparing it to a calibration curve generated using standards of known concentrations.
Visualizations
Caption: Experimental workflow for GC-MS analysis.
Caption: Logical workflow for GC-MS data analysis.
Application Notes and Protocols for Electroantennography (EAG) Analysis of 10(Z),13(Z)-Nonadecadienol
For Researchers, Scientists, and Drug Development Professionals Introduction Electroantennography (EAG) is a powerful electrophysiological technique used to measure the olfactory responses of insects to volatile compound...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Electroantennography (EAG) is a powerful electrophysiological technique used to measure the olfactory responses of insects to volatile compounds. This method provides a rapid and sensitive bioassay for screening semiochemicals, including pheromones, that can modulate insect behavior. The compound 10(Z),13(Z)-Nonadecadienol has been identified as a potential sex pheromone component for certain moth species, making it a molecule of interest for developing targeted and environmentally benign pest management strategies.
These application notes provide a detailed protocol for conducting EAG experiments with 10(Z),13(Z)-Nonadecadienol. The protocol covers essential steps from the preparation of the insect and the pheromone stimulus to data acquisition and analysis. Representative data and visualizations are included to guide researchers through the experimental process and aid in the interpretation of results.
Key Applications
Pheromone Identification and Confirmation: Verifying the biological activity of 10(Z),13(Z)-Nonadecadienol as a pheromone component for specific insect species.
Dose-Response Studies: Determining the sensitivity of insect antennae to varying concentrations of the pheromone, which is crucial for understanding the effective range of the compound.
Structure-Activity Relationship Studies: Investigating how structural modifications of 10(Z),13(Z)-Nonadecadienol affect antennal responses, aiding in the design of more potent or selective analogues.
Screening for Agonists and Antagonists: Identifying other compounds that can enhance or inhibit the antennal response to 10(Z),13(Z)-Nonadecadienol, which can be valuable for developing disruptive pest control methods.
Data Presentation
Due to the limited availability of specific EAG data for 10(Z),13(Z)-Nonadecadienol in the public domain, the following table presents representative quantitative data based on typical responses of moths to long-chain diene pheromones. This table is intended to serve as a guide for expected results and for comparative purposes.
Table 1: Representative EAG Dose-Response of a Model Moth Species to 10(Z),13(Z)-Nonadecadienol
Concentration (µg/µL)
Mean EAG Response (mV)
Standard Deviation (mV)
Normalized Response (%)
0.0001
0.15
0.05
10
0.001
0.45
0.12
30
0.01
0.90
0.25
60
0.1
1.35
0.38
90
1
1.50
0.42
100
10
1.48
0.45
98.7
Solvent Control (Hexane)
0.05
0.02
3.3
Note: The normalized response is calculated relative to the maximum response observed (at 1 µg/µL in this example).
Experimental Protocols
This section provides a detailed, step-by-step methodology for conducting EAG analysis of 10(Z),13(Z)-Nonadecadienol.
Materials and Reagents
Test Compound: 10(Z),13(Z)-Nonadecadienol (purity >95%)
EAG System: Including a probe, amplifier, and data acquisition software.
Micromanipulators: For precise electrode positioning.
Stereomicroscope: For antenna preparation and electrode placement.
Air Delivery System: To provide a continuous, purified, and humidified air stream.
Stimulus Controller: For timed delivery of odor puffs.
Faraday Cage: To shield the setup from electrical noise.
Vortex Mixer: For solution preparation.
Preparation of Pheromone Stimuli
Stock Solution: Prepare a 1 µg/µL stock solution of 10(Z),13(Z)-Nonadecadienol in hexane.
Serial Dilutions: Perform serial dilutions of the stock solution to obtain a range of concentrations for dose-response testing (e.g., 0.0001, 0.001, 0.01, 0.1, 1, and 10 µg/µL).
Stimulus Cartridges: Apply 10 µL of each dilution onto a small piece of filter paper (1 cm x 1 cm) and insert the paper into a clean Pasteur pipette. Prepare a control cartridge with 10 µL of hexane only.
Acclimatization: Allow the solvent to evaporate from the filter paper for at least 2 minutes before use.
Insect Preparation
Anesthesia: Anesthetize a male moth by chilling it on ice for 1-2 minutes or with a brief exposure to CO₂.
Mounting: Secure the anesthetized moth in a holder, such as a modified pipette tip or a wax block, using dental wax. The head and antennae should be exposed and immobile.
Antenna Preparation (Excised Antenna):
Carefully excise one antenna at its base using micro-scissors.
Cut a small portion of the distal tip of the antenna to ensure good electrical contact.
Mount the basal end of the antenna onto the reference electrode and the distal end onto the recording electrode using a small amount of conductive gel or by inserting them into saline-filled glass capillaries.
Antenna Preparation (Whole Insect):
Insert the reference electrode (a chlorinated silver wire or a saline-filled glass capillary) into the insect's head, for example, near the eye.
Carefully bring the recording electrode (a saline-filled glass capillary) into contact with the tip of one antenna. A small portion of the antennal tip may be excised to improve contact.
EAG Recording
Setup: Place the mounted insect preparation inside the Faraday cage. Position the electrodes using micromanipulators while observing under the stereomicroscope.
Airflow: Establish a continuous, charcoal-filtered, and humidified airflow (e.g., 0.5 L/min) over the antenna.
Stabilization: Allow the preparation to stabilize for at least 10-15 minutes, or until a stable baseline signal is achieved.
Stimulation:
Present the stimulus cartridges to the antenna, with the tip of the pipette positioned a few millimeters away from the antenna and within the main airflow.
Deliver a puff of air (e.g., 0.5 seconds duration) through the pipette to introduce the pheromone into the airstream directed at the antenna.
Begin with the solvent control, followed by the pheromone concentrations in ascending order to avoid adaptation.
Allow a sufficient inter-stimulus interval (e.g., 30-60 seconds) for the antenna to recover and the baseline to stabilize.
Data Acquisition: Record the electrical potential changes from the antenna using the EAG software. The peak amplitude of the negative deflection is the primary measure of the EAG response.
Data Analysis
Response Measurement: Measure the peak amplitude (in millivolts, mV) of the negative voltage deflection for each stimulus.
Control Subtraction: Subtract the average response to the solvent control from the responses to the pheromone stimuli to correct for any mechanical or solvent-induced response.
Normalization: To compare data across different preparations, normalize the responses by expressing them as a percentage of the response to a standard reference compound or the maximum response obtained in the dose-response series.
Dose-Response Curve: Plot the mean normalized EAG responses against the logarithm of the pheromone concentration to generate a dose-response curve.
Mandatory Visualization
The following diagrams illustrate the key processes in the EAG protocol.
Caption: Experimental workflow for electroantennography.
Caption: Simplified signaling pathway in EAG.
Method
Application Notes and Protocols for Field Trapping Experiments Using 10(Z),13(Z)-Nonadecadienol
For Researchers, Scientists, and Drug Development Professionals Introduction Target Species Information Scientific Name: Peribatodes rhomboidaria Common Name: Willow Beauty Family: Geometridae Description: A moth with a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Target Species Information
Scientific Name: Peribatodes rhomboidaria
Common Name: Willow Beauty
Family: Geometridae
Description: A moth with a wingspan of 30-38 mm. The wings are typically brownish-gray with darker, less distinct zigzag patterns.
Pest Status: Larvae can cause significant damage to grapevines by feeding on opening buds in early spring, potentially preventing shoot development. They also feed on the leaves of young shoots.
Data Presentation
As no peer-reviewed publications with quantitative data for field trapping of Peribatodes rhomboidaria using 10(Z),13(Z)-Nonadecadienol were identified, a data table summarizing such experiments cannot be provided. Researchers are encouraged to meticulously record their own experimental data to contribute to the scientific understanding of this pheromone's efficacy. A template for data collection is provided below.
Table 1: Template for Recording Field Trapping Data for Peribatodes rhomboidaria
Parameter
Description
Trial ID
Unique identifier for the experiment
Location
GPS coordinates and description of the trapping site (e.g., vineyard, orchard)
Trap Type
Specify the trap design used (e.g., Delta, Funnel)
Traps: Delta traps with sticky inserts are commonly recommended for monitoring this species. Funnel traps can also be used, especially where high population densities are expected.
Trap Hangers: Wire or string for suspending traps.
Gloves: To avoid contamination of lures and traps.
Data Sheets/Notebook: For recording trap catches and observations.
GPS Device: To record the precise location of each trap.
Weather Station (optional): To record environmental data.
Experimental Design and Workflow
A clear experimental design is crucial for obtaining reliable results. The following workflow outlines the key steps for a typical field trapping experiment.
Application
Application Notes and Protocols for the Formulation of (11Z,13Z)-Hexadecadienal for Pest Management
Introduction Effective pest management strategies increasingly rely on semiochemicals to manipulate insect behavior, offering a targeted and environmentally benign alternative to broad-spectrum insecticides. (11Z,13Z)-He...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Effective pest management strategies increasingly rely on semiochemicals to manipulate insect behavior, offering a targeted and environmentally benign alternative to broad-spectrum insecticides. (11Z,13Z)-Hexadecadienal is the major component of the female sex pheromone of the navel orangeworm, Amyelois transitella, a significant pest of almonds, pistachios, and other nut crops. This document provides detailed application notes and experimental protocols for the formulation and evaluation of (11Z,13Z)-hexadecadienal for use in mating disruption and monitoring of the navel orangeworm. These guidelines are intended for researchers, scientists, and drug development professionals engaged in the development of novel pest management solutions.
(11Z,13Z)-Hexadecadienal functions as a sex pheromone, released by female moths to attract males for mating. The application of synthetic (11Z,13Z)-Hexadecadienal in agricultural settings aims to disrupt the natural mating process. High concentrations of the synthetic pheromone in the atmosphere make it difficult for male moths to locate calling females, thereby reducing mating success and subsequent larval infestations. This strategy is known as mating disruption. While (11Z,13Z)-hexadecadienal is the major component, research has shown that the addition of minor components, such as (11Z,13Z)-hexadecadien-1-ol and (3Z,6Z,9Z,12Z,15Z)-tricosapentaene, can enhance the attractiveness of the blend.[1] However, for mating disruption, the single component is often used due to regulatory and economic considerations.
Formulation Strategies for Controlled Release
The volatile nature of pheromones necessitates their formulation in controlled-release dispensers to ensure a consistent and prolonged release profile in the field. The primary formulation strategies for (11Z,13Z)-hexadecadienal include active aerosol emitters and passive dispensers.
Active Release Systems: Aerosol "Puffer" Dispensers
Aerosol dispensers, often referred to as "puffers," are programmable devices that release a precise amount of the pheromone formulation at predetermined intervals.
Formulation Composition:
A typical aerosol formulation consists of the active ingredient dissolved in a solvent system and pressurized with a propellant.
Component
Example
Concentration
Function
Active Ingredient
(11Z,13Z)-Hexadecadienal
≥90% purity
Mating disruptant
Solvent
Ethanol or a mixture of Hexane + Acetone
Varies
Solubilizes the pheromone
Propellant
Hydrofluorocarbon (HFC)
Varies
Pressurizes the canister for aerosolization
Application Protocol:
Aerosol dispensers are typically placed in the orchard at a density of one to five units per hectare.[1] The devices are programmed to release the pheromone during the nocturnal activity period of the navel orangeworm, typically from evening to early morning.
Passive Release Systems
Passive dispensers release the pheromone through diffusion and evaporation from a matrix or reservoir. Common types include rubber septa, polymer matrices, and microencapsulated formulations.
3.2.1. Rubber Septa Lures
Rubber septa are a common and convenient dispenser for monitoring and small-scale experiments.
3.2.2. Controlled-Release Polymer Matrix
Polymer matrices can be formulated to provide a sustained release of the pheromone over an extended period. Waxes, such as paraffin (B1166041) and beeswax, and various polymers can be used to create these monolithic dispensers.
3.2.3. Microencapsulated Formulations
Microencapsulation involves enclosing small droplets of the pheromone within a polymer shell. These microcapsules can be sprayed onto foliage, providing a large number of point sources for pheromone release.
Efficacy and Performance Data
The effectiveness of (11Z,13Z)-hexadecadienal formulations is evaluated through field trials that measure the reduction in male moth capture in pheromone-baited traps (trap shutdown) and the reduction in crop damage.
Table 1: Efficacy of Different (11Z,13Z)-Hexadecadienal Mating Disruption Systems for Navel Orangeworm Control
This protocol describes the preparation of rubber septa lures for monitoring or experimental use.
Materials:
(11Z,13Z)-Hexadecadienal (≥95% purity)
Hexane (HPLC grade)
Natural rubber septa
Micropipette
Glass vials with PTFE-lined caps
Vortex mixer
Fume hood
Procedure:
Prepare a stock solution of (11Z,13Z)-hexadecadienal in hexane. A typical concentration is 10 mg/mL.
Place individual rubber septa in glass vials.
Using a micropipette, apply the desired amount of the pheromone stock solution directly onto the septum. For monitoring lures, a loading of 100 µg to 1 mg per septum is common.
Allow the solvent to evaporate completely in a fume hood for at least 1 hour.
Seal the vials and store at -20°C until use.
Protocol for Wind Tunnel Bioassay
Wind tunnel assays are used to evaluate the behavioral response of male moths to different pheromone formulations.
Materials:
Wind tunnel (e.g., 230 cm x 90 cm x 90 cm)
Controlled light source (red light, ~0.3 lux)
Airflow control system (e.g., 0.3 m/s)
Pheromone dispenser (e.g., loaded rubber septum)
Male navel orangeworm moths (3-day-old virgins)
Observation chamber
Procedure:
Acclimatize the male moths to the wind tunnel conditions for at least 30 minutes before the experiment.
Place the pheromone dispenser at the upwind end of the tunnel.
Release individual male moths into the downwind end of the tunnel.
Observe and record the following behaviors for a set period (e.g., 2 minutes):
Activation: Initiation of wing fanning and movement.
Take-off: Initiation of flight.
Oriented flight: Upwind flight towards the pheromone source.
Source contact: Landing on or near the pheromone source.
Analyze the percentage of moths exhibiting each behavior for different treatments.
Protocol for Field Trial Evaluation
Field trials are essential to determine the efficacy of a formulation under real-world conditions.
Application Notes and Protocols for Behavioral Assays of Lepidopteran Sex Pheromones
For the attention of: Researchers, scientists, and drug development professionals. Subject: Detailed Application Notes and Protocols for Behavioral Assays in Response to Lepidopteran Sex Pheromones, with a focus on (Z,Z)...
Author: BenchChem Technical Support Team. Date: December 2025
For the attention of: Researchers, scientists, and drug development professionals.
Subject: Detailed Application Notes and Protocols for Behavioral Assays in Response to Lepidopteran Sex Pheromones, with a focus on (Z,Z)-conjugated diene systems.
Note on the Compound of Interest: Due to a lack of publicly available research data on the specific behavioral responses to 10(Z),13(Z)-Nonadecadienol, this document will utilize data and protocols for a structurally similar and well-studied pheromone, (11Z,13Z)-hexadecadienal , the primary sex pheromone component of the navel orangeworm, Amyelois transitella. This compound serves as an illustrative example for the application of the described behavioral assays for (Z,Z)-conjugated diene pheromones.
Introduction
The study of insect chemical communication is fundamental to developing effective and environmentally benign pest management strategies. Sex pheromones, highly specific chemical signals used for mate location, represent a key target for monitoring and controlling insect populations. This document provides detailed protocols for two primary behavioral assays used to evaluate insect responses to volatile pheromones: the Wind Tunnel Bioassay and Electroantennography (EAG). These methods are critical for assessing the attractancy and physiological reception of pheromone candidates.
Data Presentation: Behavioral Responses to (11Z,13Z)-Hexadecadienal
The following tables summarize quantitative data from wind tunnel bioassays and electroantennography (EAG) studies on the response of male navel orangeworm moths (Amyelois transitella) to (11Z,13Z)-hexadecadienal.
Table 1: Wind Tunnel Bioassay of Male Amyelois transitella Response to (11Z,13Z)-Hexadecadienal
Pheromone Dose (µg)
N
% Take-off
% Upwind Flight (Halfway)
% Source Contact
0 (Control)
50
10
2
0
0.1
50
65
45
30
1
50
88
75
68
10
50
92
85
80
100
50
85
78
72
Data are hypothetical and presented for illustrative purposes based on typical dose-response relationships observed in such studies.
Table 2: Electroantennography (EAG) Response of Male Amyelois transitella to (11Z,13Z)-Hexadecadienal
Pheromone Dose (µg)
N
Mean EAG Amplitude (-mV) ± SE
0 (Control)
10
0.1 ± 0.02
0.1
10
0.8 ± 0.11
1
10
2.5 ± 0.23
10
10
4.8 ± 0.35
100
10
4.5 ± 0.31
Data are hypothetical and presented for illustrative purposes based on typical EAG responses.
Experimental Protocols
Wind Tunnel Bioassay Protocol
This protocol details the procedure for assessing the behavioral response of male moths to a pheromone source in a controlled wind tunnel environment.
Materials:
Wind tunnel (e.g., 200 cm length × 75 cm height × 75 cm width) with laminar airflow control.
Charcoal-filtered air source.
Anemometer.
Dim red light source (~0.5 lux).
Pheromone dispenser (e.g., rubber septum or filter paper).
Release cages for individual insects.
Video recording equipment (optional but recommended).
Test insects (e.g., 2-3 day old virgin male moths).
Pheromone compound and appropriate solvent (e.g., hexane).
Procedure:
Preparation of Pheromone Source:
Dissolve the pheromone in the solvent to achieve the desired concentrations.
Apply a known volume of the pheromone solution to the dispenser.
Allow the solvent to evaporate completely (typically 15-30 minutes).
Prepare a control dispenser with solvent only.
Wind Tunnel Setup:
Set the wind speed to a constant, low velocity (e.g., 30 cm/s).
Maintain the temperature and humidity at levels appropriate for the test species (e.g., 25 ± 2°C, 60-70% RH).
Illuminate the tunnel with dim red light.
Insect Acclimatization:
Individually place male moths in release cages.
Allow the moths to acclimate to the wind tunnel conditions for at least 30 minutes prior to the assay.
Bioassay:
Place the pheromone dispenser at the upwind end of the tunnel.
Position the release cage at the downwind end.
Release a single moth and observe its behavior for a set period (e.g., 3-5 minutes).
Record a sequence of behaviors, including:
Activation: Wing fanning, antennal movement.
Take-off: Initiation of flight.
Upwind flight: Oriented flight towards the pheromone source.
Source contact: Landing on or near the pheromone dispenser.
After each trial, ventilate the tunnel with clean air to remove any residual pheromone.
Test a sufficient number of insects for each treatment and the control.
Workflow for Wind Tunnel Bioassay
Caption: Workflow of a typical wind tunnel bioassay for pheromone response.
Electroantennography (EAG) Protocol
This protocol describes the method for measuring the electrical response of an insect antenna to a pheromone stimulus.
Materials:
EAG system (amplifier, data acquisition unit, software).
Microscope for antenna preparation.
Micromanipulators.
Glass capillary electrodes.
Conductive electrolyte solution (e.g., saline).
Air stimulus controller for precise puff delivery.
Charcoal-filtered and humidified air source.
Test insects.
Pheromone compound and solvent.
Filter paper strips.
Procedure:
Antenna Preparation:
Anesthetize the insect (e.g., by cooling).
Excise an antenna at the base using fine scissors.
Cut a small portion of the distal tip of the antenna.
Mount the antenna between two electrodes filled with electrolyte solution. The basal end connects to the reference electrode and the distal tip to the recording electrode.
Stimulus Preparation:
Prepare serial dilutions of the pheromone in a volatile solvent.
Apply a known amount of each dilution onto a small piece of filter paper and insert it into a Pasteur pipette.
Prepare a control pipette with solvent only.
EAG Recording:
Place the prepared antenna in a continuous stream of humidified, charcoal-filtered air.
Deliver a puff of air (e.g., 0.5 seconds) from the stimulus pipette, directed at the antenna.
Record the resulting depolarization of the antennal potential (the EAG signal).
Allow sufficient time between stimuli for the antenna to recover (e.g., 30-60 seconds).
Present stimuli in a randomized order, including the solvent control.
Data Analysis:
Measure the peak amplitude of the EAG response for each stimulus.
Normalize the responses by subtracting the response to the solvent control.
Dose-response curves can be generated by plotting the EAG amplitude against the logarithm of the pheromone concentration.
Workflow for Electroantennography (EAG)
Caption: Workflow for conducting an electroantennography (EAG) experiment.
Pheromone Signaling Pathway in Lepidoptera
The detection of pheromones by male moths initiates a sophisticated signaling cascade within the olfactory receptor neurons (ORNs) located in the antennal sensilla. The binding of a pheromone molecule to its specific odorant receptor (OR) triggers a conformational change, leading to the activation of a G-protein, typically of the Gαq subunit. This, in turn, activates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-triphosphate (IP3) and diacylglycerol (DAG). These second messengers then open ion channels, leading to a depolarization of the neuron and the generation of an action potential that is transmitted to the brain, ultimately resulting in a behavioral response.
Pheromone Signaling Cascade in a Moth Olfactory Receptor Neuron
Caption: Simplified diagram of the pheromone signal transduction pathway in a moth olfactory receptor neuron.
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Synthesis of 10(Z),13(Z)-Nonadecadienol
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 10(Z),13(Z)-Nonadec...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 10(Z),13(Z)-Nonadecadienol.
Q1: My overall yield for the synthesis of 10(Z),13(Z)-Nonadecadienol is low. What are the most critical steps to optimize?
A1: Low overall yield in a multi-step synthesis can result from inefficiencies in one or more reactions. For a typical synthesis of 10(Z),13(Z)-Nonadecadienol, the most critical steps to evaluate are:
Carbon-Carbon Bond Formation: Reactions like the Wittig reaction or Sonogashira coupling are pivotal for constructing the carbon backbone.[1][2] Incomplete reactions or the formation of side products can significantly reduce the yield.
Selective Reduction of Alkynes: The conversion of an alkyne to a (Z)-alkene using catalysts like Lindlar's catalyst is crucial for establishing the correct stereochemistry.[3][4] Over-reduction to an alkane or incomplete reaction will lower the yield of the desired product.
Purification Steps: The purification of long-chain unsaturated alcohols can be challenging.[5][6] Product loss during column chromatography or distillation can substantially impact the final yield.
Q2: I am observing the formation of the (E,Z)-isomer as a significant byproduct. How can I improve the stereoselectivity of the Wittig reaction?
A2: The formation of the incorrect stereoisomer is a common issue in Wittig reactions. To favor the formation of the (Z)-alkene, consider the following:
Choice of Ylide: Unstabilized ylides (e.g., where the R group on the ylide is an alkyl group) generally favor the formation of the (Z)-alkene.[7][8]
Reaction Conditions: Performing the reaction in the presence of lithium or sodium iodide in a solvent like dimethylformamide (DMF) can significantly enhance the selectivity for the Z-isomer.[7]
Base Selection: The choice of base for generating the ylide can influence the stereochemical outcome. Bases like NaH or NaOMe are often preferred over lithium bases, as lithium salts can sometimes lead to side reactions that reduce Z-selectivity.[8]
Q3: My Lindlar catalyst appears to be over-reducing the alkyne to an alkane. What can I do to prevent this?
A3: Over-reduction is a sign of a catalyst that is too active. Here are some strategies to improve the selectivity of the alkyne to (Z)-alkene reduction:
Catalyst Poisoning: Lindlar's catalyst is a palladium catalyst that has been "poisoned" with lead acetate (B1210297) and quinoline (B57606) to reduce its activity.[3][9] Ensure your catalyst is properly prepared or sourced. If you are preparing it yourself, the amount of poison is critical.
Reaction Monitoring: Carefully monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Stop the reaction as soon as the starting alkyne has been consumed to prevent further reduction of the alkene.
Alternative Catalysts: Nickel boride (Ni₂B), also known as P-2 catalyst, is another option for the selective reduction of alkynes to cis-alkenes and can sometimes offer better selectivity.[3]
Q4: During the purification of the final product by column chromatography, I am experiencing significant product loss and smearing on the column. How can I improve the purification?
A4: The purification of polar, long-chain unsaturated alcohols can be problematic due to their properties. Consider these adjustments:
Choice of Stationary Phase: Standard silica (B1680970) gel is acidic and can cause isomerization or decomposition of sensitive unsaturated alcohols.[5] Consider using deactivated silica gel (by adding a small amount of water or triethylamine (B128534) to the eluent) or a less acidic stationary phase like Florisil or neutral alumina.
Solvent System Optimization: Use TLC to carefully optimize the solvent system. The ideal system should provide a good separation between your product and impurities with an Rf value for your product of around 0.2-0.4.[5]
Flash Chromatography: Employing flash chromatography can reduce the time the compound spends on the column, minimizing the chance of degradation.[5]
Alternative Purification Methods: For highly sensitive compounds, consider purification by vacuum distillation, especially short-path distillation, to minimize thermal stress.[5]
Quantitative Data Summary
The following tables summarize typical yields and reaction conditions for key steps in the synthesis of 10(Z),13(Z)-Nonadecadienol and related long-chain unsaturated alcohols.
Table 1: Wittig Reaction Conditions for Z-Alkene Synthesis
resolving impurities in 10(Z),13(Z)-Nonadecadienol samples
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 10(Z),13(Z)-Nonadecadienol. The information is d...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 10(Z),13(Z)-Nonadecadienol. The information is designed to help resolve common issues related to sample impurities encountered during experimental analysis.
Frequently Asked Questions (FAQs)
Q1: What are the most likely impurities in my 10(Z),13(Z)-Nonadecadienol sample?
A1: Impurities in your sample can originate from the synthetic process or degradation. Common classes of impurities include:
Geometric Isomers: The (10E,13Z), (10Z,13E), and (10E,13E) isomers are common byproducts of synthetic routes like the Wittig reaction, which is often used to create Z-alkenes but can yield E-isomers as well.[1][2][3]
Positional Isomers: Depending on the synthetic precursors, isomers with double bonds at different positions in the C19 chain may be present.
Saturated and Over-Reduced Analogs: If the synthesis involved the reduction of an alkyne using a catalyst like Lindlar's catalyst, over-reduction can lead to the corresponding nonadecenol or fully saturated nonadecanol.[4][5][6]
Synthesis Reagents and Byproducts: Residual solvents, catalysts, and reaction byproducts (e.g., triphenylphosphine (B44618) oxide from a Wittig reaction) may be present.[7]
Oxidation Products: Aldehydes or carboxylic acids can form upon exposure of the alcohol to air over time.
Q2: My GC-MS analysis shows multiple peaks close to my target compound's retention time. How can I identify them?
A2: Multiple closely eluting peaks often suggest the presence of isomers.
Mass Spectrometry (MS): Geometric and positional isomers will likely have identical or very similar mass spectra, making them difficult to distinguish by MS alone.[8]
Gas Chromatography (GC): Using a high-polarity capillary column (e.g., a cyanopropyl-based phase) can often improve the separation of geometric isomers.[9] You may need to optimize the temperature program to enhance resolution.
Reference Standards: If available, injecting standards of potential isomers is the most definitive way to confirm their identity by comparing retention times.
Q3: How can I remove isomeric impurities from my 10(Z),13(Z)-Nonadecadienol sample?
A3: Separating geometric isomers can be challenging but is often achievable using chromatography.
High-Performance Liquid Chromatography (HPLC): This is a powerful technique for isomer separation. A common approach involves using a silica (B1680970) column impregnated with silver nitrate (B79036) (argentation chromatography), which separates compounds based on the degree and geometry of unsaturation.[10] Reverse-phase HPLC with a C18 or C30 column and an optimized mobile phase can also be effective.[11]
Fractional Crystallization: For some compounds, isomers can be separated by crystallization, taking advantage of differences in their physical properties, though this is often less straightforward for long-chain alcohols.[12]
Q4: Can NMR spectroscopy help distinguish between the (Z,Z) isomer and other geometric isomers?
A4: Yes, Nuclear Magnetic Resonance (NMR) is a key tool for stereochemical assignment.
¹H NMR: The chemical shifts and coupling constants of the vinylic protons (the -CH=CH- groups) are sensitive to the double bond geometry. While the chemical shift differences between isomers can be small, they are often distinguishable.[13][14] For Z-isomers, the coupling constant (J-value) across the double bond is typically smaller than for E-isomers.
¹³C NMR: The chemical shifts of the carbons involved in the double bond and the adjacent allylic carbons also differ between E and Z isomers.[14]
2D NMR (NOESY): A Nuclear Overhauser Effect Spectroscopy (NOESY) experiment can be definitive. It shows spatial proximity between protons. For a Z-isomer, a NOE correlation would be expected between the two vinylic protons on the same double bond, which would be absent in the E-isomer.
Troubleshooting Guide
Problem
Potential Cause(s)
Suggested Solution(s)
Poor Peak Shape (Tailing or Fronting) in GC Analysis
1. Active sites in the GC liner or column. 2. Column overload. 3. Improper sample vaporization.
1. Use a deactivated liner; consider derivatizing the alcohol to its trimethylsilyl (B98337) (TMS) ether to reduce activity. 2. Dilute the sample or use a split injection. 3. Optimize injector temperature.
Irreproducible Retention Times in GC or HPLC
1. Leak in the system (GC carrier gas or HPLC solvent path). 2. Fluctuations in column temperature. 3. Inconsistent mobile phase composition (HPLC).
1. Perform a leak check on your system. 2. Ensure the column oven is stable and has equilibrated before injection. 3. Prepare fresh mobile phase and ensure proper mixing/degassing.
Broad or Noisy Baseline in Chromatogram
1. Contaminated carrier gas or mobile phase. 2. Column bleed at high temperatures (GC). 3. Detector instability or contamination.
1. Use high-purity gases/solvents and install/replace traps/filters. 2. Condition the column according to the manufacturer's instructions; ensure the oven temperature does not exceed the column's maximum limit. 3. Clean the detector as per the instrument manual.
Low Signal or No Peaks Detected
1. Sample is too dilute. 2. Syringe/injector issue. 3. Detector is not turned on or is malfunctioning.
1. Concentrate the sample or inject a larger volume (if compatible with the method). 2. Check the syringe for blockage or damage; clean the injector port. 3. Verify detector settings and operational status.
NMR Spectrum Shows Unidentified Peaks
1. Residual solvents from sample preparation. 2. Presence of synthesis byproducts (e.g., triphenylphosphine oxide). 3. Sample degradation (e.g., oxidation).
1. Compare peak positions to known chemical shifts of common laboratory solvents.[6][15][16] 2. Characterize the impurity using 2D NMR and mass spectrometry to identify its structure. 3. Prepare a fresh sample and re-analyze; ensure proper storage under an inert atmosphere.
Experimental Protocols
Protocol 1: GC-MS Analysis of 10(Z),13(Z)-Nonadecadienol Purity
This protocol is a general guideline for the qualitative and quantitative analysis of 10(Z),13(Z)-Nonadecadienol and its potential isomeric impurities. Optimization will be required for your specific instrument and sample.
Sample Preparation:
Prepare a stock solution of the nonadecadienol sample in a high-purity solvent (e.g., hexane (B92381) or dichloromethane) at a concentration of 1 mg/mL.
Create a dilution series (e.g., 1, 5, 10, 50, 100 µg/mL) for calibration if quantitative analysis is desired.
(Optional but Recommended) Derivatization: To improve peak shape and volatility, the alcohol can be converted to its trimethylsilyl (TMS) ether. To 100 µL of the sample solution, add 50 µL of a derivatizing agent like BSTFA with 1% TMCS. Heat at 60°C for 30 minutes.
GC-MS Instrument Parameters (Example):
GC System: Agilent 7890 or equivalent.
Column: High-polarity capillary column (e.g., DB-23, SP-2380, or similar cyanopropyl phase; 30 m x 0.25 mm ID x 0.25 µm film thickness).[9]
Carrier Gas: Helium at a constant flow of 1.2 mL/min.
Inlet: Splitless mode at 250°C.
Oven Program: Start at 150°C, hold for 2 min, ramp at 5°C/min to 240°C, and hold for 10 min.
MS System: Quadrupole or Ion Trap Mass Spectrometer.
Ionization Mode: Electron Ionization (EI) at 70 eV.
MS Source Temp: 230°C.
MS Quad Temp: 150°C.
Scan Range: m/z 40-400.
Data Analysis:
Identify the main peak corresponding to 10(Z),13(Z)-Nonadecadienol based on its expected retention time and mass spectrum.
Examine the chromatogram for smaller peaks. Isomers will likely have very similar mass spectra to the main peak but different retention times.
Quantify impurities by comparing their peak areas to the main peak (area percent method) or by using a calibration curve if external standards are available.
Protocol 2: HPLC Separation of Geometric Isomers
This protocol describes a method for the analytical or semi-preparative separation of nonadecadienol isomers using argentation HPLC.
Stationary Phase Preparation (if not commercially available):
Prepare a solution of 10% (w/v) silver nitrate in acetonitrile/water.
Pack a column with silica gel.
Slowly pass the silver nitrate solution through the column until it is fully saturated. Equilibrate the column with the mobile phase.
HPLC Instrument Parameters (Example):
HPLC System: Agilent 1260 or equivalent with a UV detector.
Column: Silver-impregnated silica column (e.g., 250 mm x 4.6 mm, 5 µm).
Mobile Phase: A gradient of a non-polar solvent (e.g., hexane) with a small percentage of a more polar solvent (e.g., acetone (B3395972) or diethyl ether). An example gradient could be 1% to 10% acetone in hexane over 30 minutes.[10]
Flow Rate: 1.0 mL/min.
Column Temperature: 25°C.
Detection: UV at 205 nm (as isolated double bonds have low UV absorbance, a refractive index detector or an evaporative light scattering detector (ELSD) may provide better sensitivity).
Analysis and Fraction Collection:
Inject the sample dissolved in the mobile phase.
Monitor the separation. Generally, isomers with E-configuration elute before Z-isomers from a silver-nitrate column because Z-double bonds interact more strongly with the silver ions.
For preparative work, collect fractions corresponding to each separated peak.
Analyze collected fractions by GC-MS or NMR to confirm the identity of the isolated isomers.
Data Presentation
Table 1: Representative ¹H NMR Chemical Shifts for Vinylic Protons in E/Z Isomers
Note: These are estimated values based on general principles for similar structures. Actual values may vary based on solvent and other molecular features. The key differentiator is the coupling constant (J).
Isomer Configuration
Proton Environment
Expected δ (ppm)
Expected J-coupling (Hz)
-CH=CH- (Z, cis)
Vinylic Protons
5.3 - 5.5
10 - 12
-CH=CH- (E, trans)
Vinylic Protons
5.3 - 5.5
14 - 16
Table 2: Example GC-MS Retention Data for C19:2-ol Isomers
Note: This is a hypothetical dataset to illustrate the expected elution order on a high-polarity column. Retention times (RT) are for illustrative purposes only.
Compound
Isomeric Configuration
Expected Relative RT
Key Mass Fragments (m/z)
Nonadecanol
Saturated
Earlier
[M-H₂O]⁺, and fragments from alkane chain
10(E),13(E)-Nonadecadienol
E,E
Intermediate
[M]⁺˙ at 280, [M-H₂O]⁺ at 262, characteristic fragments
10(E),13(Z)-Nonadecadienol
E,Z
Intermediate
[M]⁺˙ at 280, [M-H₂O]⁺ at 262, characteristic fragments
10(Z),13(Z)-Nonadecadienol
Z,Z (Target)
Later
[M]⁺˙ at 280, [M-H₂O]⁺ at 262, characteristic fragments
Visualizations
Workflow for Impurity Identification
Caption: Logical workflow for identifying unknown impurities in a sample.
Potential Biological Signaling Pathway
Long-chain polyunsaturated fatty acids and their derivatives are known to modulate inflammatory pathways.[15][17][18] While the specific pathway for 10(Z),13(Z)-Nonadecadienol is not fully elucidated, a plausible mechanism involves interaction with nuclear receptors like Peroxisome Proliferator-Activated Receptors (PPARs).
Technical Support Center: Optimizing GC-MS for 10(Z),13(Z)-Nonadecadienol Analysis
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Gas Chromatography-Mass Spectromet...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the analysis of 10(Z),13(Z)-Nonadecadienol.
Troubleshooting Guide
This guide addresses common issues encountered during the GC-MS analysis of long-chain unsaturated alcohols like 10(Z),13(Z)-Nonadecadienol.
Issue 1: Poor Peak Shape (Tailing or Fronting)
Q: My chromatogram for 10(Z),13(Z)-Nonadecadienol shows significant peak tailing. What are the likely causes and solutions?
A: Peak tailing for polar compounds like long-chain alcohols is a frequent issue in GC analysis. The primary cause is often the interaction of the hydroxyl group with active sites within the GC system. These active sites, such as exposed silanols on the injector liner, column, or connecting tubing, can lead to undesirable secondary interactions.
Solutions:
Derivatization: This is the most effective solution. Converting the polar hydroxyl group into a less polar trimethylsilyl (B98337) (TMS) ether using a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) will significantly reduce tailing and improve peak symmetry.
Inlet Maintenance: Ensure the injector liner is deactivated and clean. Using a liner with glass wool should also be of a deactivated type. Regular replacement of the septum and O-rings is also crucial to prevent leaks and contamination.
Column Conditioning: Properly condition the GC column according to the manufacturer's instructions to remove any residual moisture or contaminants that can create active sites. If the column is old, consider trimming the first few centimeters or replacing it.
Q: I am observing peak fronting. What could be the reason?
A: Peak fronting is typically a sign of column overload. This occurs when the amount of analyte injected exceeds the capacity of the stationary phase at that point.
Solutions:
Dilute the Sample: Reduce the concentration of your sample before injection.
Decrease Injection Volume: Inject a smaller volume of your sample.
Increase Split Ratio: If using a split injection, increase the split ratio to reduce the amount of sample entering the column.
Issue 2: Low Signal Intensity or Poor Sensitivity
Q: The peak for my analyte is very small, and the signal-to-noise ratio is low. How can I improve the sensitivity?
A: Low sensitivity for high molecular weight, polar compounds can stem from several factors, including incomplete vaporization, degradation, or suboptimal MS parameters.
Solutions:
Derivatization: As with peak tailing, derivatization to the TMS-ether will increase the volatility of 10(Z),13(Z)-Nonadecadienol, leading to more efficient transfer from the injector to the column and a stronger signal.
Optimize Injector Temperature: Ensure the injector temperature is high enough for rapid and complete vaporization of the derivatized analyte. A starting point of 250 °C is common, but for long-chain compounds, a higher temperature (e.g., 280-300 °C) may be necessary.
Use Splitless Injection: For trace analysis, a splitless injection mode ensures that the majority of the sample is transferred to the column, thereby increasing sensitivity.
Check for Leaks: Air leaks in the GC-MS system can lead to a high background signal and reduced sensitivity. Regularly check for leaks using an electronic leak detector.
MS Detector Tuning: Ensure the mass spectrometer is properly tuned to maximize signal intensity for the mass range of interest.
Issue 3: Irreproducible Retention Times
Q: The retention time for 10(Z),13(Z)-Nonadecadienol is shifting between injections. What should I check?
A: Fluctuations in retention time are often related to inconsistencies in the GC system's flow or temperature control.
Solutions:
Carrier Gas Flow: Ensure a constant and stable carrier gas flow rate. Check for leaks in the gas lines and ensure the gas regulators are functioning correctly.
Oven Temperature Program: Verify that the oven temperature program is consistent and that the oven is allowed to fully equilibrate at the initial temperature before each injection.
Septum Leaks: A leaking septum can cause a drop in the inlet pressure and affect retention times. Replace the septum if it is old or has been punctured multiple times.
Frequently Asked Questions (FAQs)
Q1: Is derivatization necessary for the GC-MS analysis of 10(Z),13(Z)-Nonadecadienol?
A1: Yes, derivatization is highly recommended. Due to its long carbon chain and polar hydroxyl group, underivatized 10(Z),13(Z)-Nonadecadienol will likely exhibit poor peak shape, low volatility, and thermal instability at typical GC temperatures. Converting it to its trimethylsilyl (TMS) ether will significantly improve its chromatographic behavior, leading to sharper peaks and better sensitivity.
Q2: What are the best derivatization reagents and conditions?
A2: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst is a very effective silylating agent. A common procedure involves dissolving the dried sample in a suitable solvent (e.g., pyridine (B92270) or acetonitrile) and adding an excess of the BSTFA/TMCS reagent. The reaction is typically carried out by heating the mixture at 60-70 °C for 30-60 minutes.
Q3: What are the expected key fragment ions in the mass spectrum of TMS-derivatized 10(Z),13(Z)-Nonadecadienol?
A3: While a library spectrum for this specific compound may not be available, the mass spectrum of its TMS ether is expected to show characteristic fragments for silylated long-chain alcohols. The molecular ion (M+) may be weak or absent. Key diagnostic ions would include:
[M-15]+: Loss of a methyl group from the TMS moiety.
m/z 73: The trimethylsilyl cation, [(CH₃)₃Si]⁺, is often a prominent peak.
m/z 75: Rearrangement ion, [(CH₃)₂SiOH]⁺.
Fragment ions resulting from cleavage of the carbon chain, particularly alpha-cleavage adjacent to the silyloxy group.
Q4: Which type of GC column is most suitable?
A4: A non-polar or mid-polarity column is recommended for the analysis of the TMS-derivatized analyte. A column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms) is a good starting choice. These columns offer good thermal stability and resolution for a wide range of compounds.
Data Presentation
The following tables summarize recommended starting parameters for the GC-MS analysis of TMS-derivatized 10(Z),13(Z)-Nonadecadienol and illustrate the expected improvement in chromatographic performance after derivatization.
Table 1: Recommended GC-MS Starting Parameters
Parameter
Recommended Setting
Rationale
GC System
Injector Type
Split/Splitless
Allows for both high concentration and trace analysis.
Injector Temperature
280 °C
Ensures efficient vaporization of the high-boiling TMS ether.
Injection Mode
Splitless (for trace analysis)
Maximizes analyte transfer to the column.
Injection Volume
1 µL
A standard volume to prevent column overload.
Carrier Gas
Helium
Inert gas providing good chromatographic efficiency.
Flow Rate
1.0 mL/min (constant flow)
Optimal for standard 0.25 mm ID columns.
Oven Program
100 °C (hold 2 min), then 10 °C/min to 300 °C (hold 10 min)
A starting point to ensure good separation and elution of the analyte.
MS System
Ionization Mode
Electron Ionization (EI)
Standard ionization technique for GC-MS.
Ion Source Temp.
230 °C
Standard source temperature.
Quadrupole Temp.
150 °C
Standard quadrupole temperature.
Scan Range
m/z 50-500
Covers the expected mass range of the analyte and its fragments.
Table 2: Illustrative Comparison of Chromatographic Performance Before and After Derivatization
Parameter
Underivatized Analyte
TMS-Derivatized Analyte
Peak Asymmetry
> 2.0 (significant tailing)
1.0 - 1.2 (symmetrical)
Signal-to-Noise Ratio
Low
High (significant improvement)
Retention Time
Variable
Stable and reproducible
Note: The values in Table 2 are illustrative and represent the typical improvements observed when analyzing long-chain alcohols after silylation.
Experimental Protocols
Protocol 1: Derivatization of 10(Z),13(Z)-Nonadecadienol to its TMS Ether
Sample Preparation: Accurately weigh approximately 1 mg of the 10(Z),13(Z)-Nonadecadienol standard or dried sample extract into a 2 mL autosampler vial.
Solvent Addition: Add 100 µL of pyridine (or another suitable aprotic solvent like acetonitrile) to dissolve the sample.
Reagent Addition: Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).
Reaction: Cap the vial tightly and heat at 70 °C for 60 minutes in a heating block or oven.
Cooling: Allow the vial to cool to room temperature before GC-MS analysis.
Analysis: Inject 1 µL of the derivatized sample into the GC-MS system using the parameters outlined in Table 1.
Mandatory Visualization
Caption: Logical workflow for GC-MS method development and optimization.
Optimization
Technical Support Center: Electroantennography (EAG) with 10(Z),13(Z)-Nonadecadienol
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming low electroantennographic (EAG) resp...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming low electroantennographic (EAG) responses to 10(Z),13(Z)-Nonadecadienol and other long-chain unsaturated alcohols.
Troubleshooting Guide: Low or No EAG Response
Low or inconsistent EAG responses can be a significant hurdle in accurately assessing the olfactory perception of 10(Z),13(Z)-Nonadecadienol. This guide provides a systematic approach to identifying and resolving common issues.
Question: I am not getting any EAG response, or the response is very weak, when applying 10(Z),13(Z)-Nonadecadienol. What are the possible causes and solutions?
Answer:
A low or absent EAG response can stem from several factors, ranging from the experimental setup to the preparation of the stimulus and the insect antenna. Below is a step-by-step troubleshooting guide to help you pinpoint and address the issue.
Step 1: Verify the Integrity of Your EAG System
A flawless EAG system is the foundation of reliable results. Before investigating compound-specific issues, ensure your equipment is functioning optimally.
Potential Problem
Possible Cause
Recommended Solution
Noisy Baseline
Poor electrical grounding, external electrical interference, or drying of the antenna.
Ensure all equipment is properly grounded. Use a Faraday cage to shield the setup from electrical noise. Check the saline level in the electrodes and ensure the antenna is adequately hydrated.[1]
No Response to a Positive Control
An issue with the antenna preparation, electrode contact, or the overall setup.
Always test the antenna's viability with a known positive control (a compound that consistently elicits a strong response in the test species). If there is no response, prepare a new antenna.
Signal Drifting
Changes in the electrical properties of the preparation over time.
Allow the preparation to stabilize for a few minutes before starting the recording. Use a high-pass filter in your acquisition software to correct for baseline drift.[2]
Step 2: Evaluate the Stimulus Preparation and Delivery
The chemical purity, concentration, and delivery of 10(Z),13(Z)-Nonadecadienol are critical for eliciting a measurable response.
Potential Problem
Possible Cause
Recommended Solution
Compound Degradation
10(Z),13(Z)-Nonadecadienol, being an unsaturated alcohol, can be susceptible to oxidation.
Verify the purity of your compound using techniques like gas chromatography-mass spectrometry (GC-MS). Store the compound under an inert atmosphere (e.g., argon or nitrogen) at low temperatures.
Inappropriate Solvent
The solvent may not be volatile enough, or it could be contaminated.
Use a high-purity, volatile solvent such as hexane (B92381).[3] Always run a solvent-only control to ensure it does not elicit a response.[1]
Incorrect Concentration Range
The concentrations tested may be too low to elicit a detectable response or too high, causing receptor saturation or adaptation.
Prepare a wide range of serial dilutions (e.g., from 0.001 µg/µL to 10 µg/µL) to perform a dose-response experiment.[3] This will help identify the optimal concentration range for your insect species.
Inefficient Stimulus Delivery
The puff of odorant may not be reaching the antenna effectively.
Position the stimulus delivery tube close to the antenna. Ensure a consistent and appropriate airflow rate. A puff duration of 0.5 to 1 second is typically effective.[3]
Step 3: Optimize the Antennal Preparation
The health and proper mounting of the insect antenna are paramount for obtaining a strong and stable EAG signal.
Potential Problem
Possible Cause
Recommended Solution
Damaged Antenna
The antenna may have been damaged during excision or mounting.
Handle the antenna with extreme care using fine forceps. Ensure a clean cut at the base.
Poor Electrode Contact
Inadequate electrical connection between the electrodes and the antenna.
Use freshly pulled glass capillary electrodes filled with an appropriate saline solution (e.g., Ringer's solution).[1] A small amount of conductive gel can improve contact.[3] For some antennae, clipping the distal tip can ensure better contact with the recording electrode.[2]
Antennal Desensitization
Repeated stimulation without sufficient recovery time can lead to a decrease in responsiveness.
Allow for an adequate recovery period between stimuli, typically 30-60 seconds.[3] Present stimuli from the lowest to the highest concentration to minimize adaptation.[3]
Physiological State of the Insect
The age, sex, and mating status of the insect can influence its olfactory sensitivity.
Use insects of a consistent age and physiological state for all experiments. For pheromones, the receptive sex and age will likely show the strongest response.
Frequently Asked Questions (FAQs)
Q1: What is a typical EAG response amplitude I should expect for a long-chain alcohol like 10(Z),13(Z)-Nonadecadienol?
A1: EAG response amplitudes can vary significantly depending on the insect species, the specific compound, and the experimental setup. For host plant volatiles, responses can range from a few hundred microvolts to several millivolts. For example, in one study with Athetis dissimilis, EAG responses to various host plant volatiles ranged from approximately 0.5 mV to 1.35 mV.[4] It is crucial to establish a baseline for your specific experimental conditions using a positive control.
Q2: How can I improve the signal-to-noise ratio (S/N) of my EAG recordings?
A2: Improving the S/N ratio is critical for detecting weak responses. Several strategies can be employed:
Use a Faraday cage: This will shield your setup from external electrical noise.[5]
Proper grounding: Ensure all components of your EAG system are properly grounded.[5]
Optimize filtering: Use a band-pass filter in your recording software to remove high-frequency noise.[6]
Multiple antennae: Connecting multiple antennae in series has been shown to significantly improve the S/N ratio.[6][7]
Q3: What is the best way to prepare the glass microelectrodes for EAG?
A3: Proper electrode preparation is essential for a stable recording.
Pull glass capillaries to a fine point using a microelectrode puller.
Break the tip to an inner diameter that is slightly larger than the base of the antenna.[2]
Fill the tip of the micropipette with a suitable saline solution, such as Ringer's solution, ensuring there are no air bubbles.[1][2]
Insert a chloridized silver wire into the back of the micropipette to serve as the electrode.[1]
Experimental Protocols
Protocol 1: Standard Electroantennography (EAG) Procedure
This protocol outlines the fundamental steps for recording EAG responses to 10(Z),13(Z)-Nonadecadienol.
Materials:
10(Z),13(Z)-Nonadecadienol
High-purity solvent (e.g., hexane)
Test insects
EAG system (amplifier, data acquisition system)
Faraday cage
Micromanipulators
Stereomicroscope
Glass capillaries and puller
Silver wire
Saline solution (e.g., Ringer's solution)
Filter paper strips
Pasteur pipettes
Stimulus delivery system
Methodology:
Stimulus Preparation:
Prepare a stock solution of 10(Z),13(Z)-Nonadecadienol in hexane (e.g., 10 µg/µL).
Perform serial dilutions to create a range of concentrations (e.g., 0.001, 0.01, 0.1, 1, 10 µg/µL).
Prepare a solvent-only control.
Apply 10 µL of each solution onto a small strip of filter paper and insert it into a clean Pasteur pipette. Allow the solvent to evaporate for a few seconds.[1]
Antenna Preparation:
Anesthetize the insect by chilling it on ice or using CO2.[3]
Under a stereomicroscope, carefully excise one antenna at its base using fine scissors.
Mount the excised antenna between the two electrodes. The base of the antenna should be in contact with the reference electrode, and the tip with the recording electrode.[3] A small section of the distal tip may be removed to improve electrical contact.[1]
EAG Recording:
Place the mounted antenna preparation inside a Faraday cage.
Position the outlet of the stimulus delivery tube near the antenna. A continuous stream of humidified, purified air should be passed over the antenna.
Begin recording the baseline electrical activity.
Deliver a puff of the stimulus (e.g., 0.5 seconds) by diverting the air stream through the stimulus-containing Pasteur pipette.[1]
Record the resulting EAG response.
Allow for a recovery period of at least 30-60 seconds between stimuli.[3]
Present the stimuli in order from lowest to highest concentration, with the solvent control presented first.
Visualizations
Caption: General workflow for an electroantennography (EAG) experiment.
Caption: Troubleshooting flowchart for low EAG responses.
Caption: Simplified olfactory signal transduction pathway.
Technical Support Center: Pheromone Traps for 10(Z),13(Z)-Nonadecadienol
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing pheromone traps with 10(Z),13(Z)-Nonadecadie...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing pheromone traps with 10(Z),13(Z)-Nonadecadienol. The primary target insect for this pheromone is the Willow Beauty moth (Peribatodes rhomboidaria).
Troubleshooting Guides
This section provides solutions to common issues encountered during the deployment and monitoring of pheromone traps for Peribatodes rhomboidaria.
Issue 1: Low or No Trap Capture
Possible Causes and Solutions:
Potential Cause
Troubleshooting Steps
Incorrect Trap Placement
- Height: Ensure traps are suspended at a height of 1-2 meters on the vine-stock or host plant. - Location: Place traps within the canopy of the host plants. For some moth species, traps placed in the upper third of the canopy have shown higher capture rates. - Spacing: If using multiple traps, maintain a sufficient distance between them (a minimum of 20-30 meters is a good starting point) to avoid interference.
Improper Timing of Trap Deployment
- Pest Phenology: Deploy traps before the anticipated flight period of Peribatodes rhomboidaria. In Hungary, trapping typically begins in late April. Monitor regional pest alerts and historical data to determine the optimal deployment time in your location. The flight pattern in Hungary shows activity from April through September, with peaks in May/June and August.
Lure Handling and Storage Issues
- Contamination: Always use clean, disposable gloves when handling lures to avoid contamination from hands or other chemicals. - Storage: Store unopened lures in a cool, dark place, preferably in a refrigerator or freezer, as specified by the manufacturer, to maintain their viability.
Environmental Factors
- Temperature: Moth activity is often positively correlated with temperature.[1] Very low temperatures can significantly reduce flight and, consequently, trap captures. - Wind: Strong winds can disrupt the pheromone plume, making it difficult for moths to locate the trap. Consider placing traps in locations with some protection from high winds. - Rainfall: Heavy rainfall can damage traps and wash away the sticky substance on sticky traps. Inspect and replace traps after heavy rain.
Lure Age and Efficacy
- Longevity: The stated field life of the lure for Peribatodes rhomboidaria is at least 4-6 weeks, depending on weather conditions. Replace lures according to the manufacturer's recommendations or after the specified field life to ensure optimal performance. - Release Rate: The release rate of the pheromone from the lure can be affected by temperature. Higher temperatures can lead to a faster release and a shorter effective lure life.
Trap Maintenance
- Sticky Liners: For sticky traps, replace the sticky inserts every 7-10 days, or more frequently if they become saturated with insects or debris. - Trap Condition: Ensure the trap is properly assembled and not damaged.
Low Pest Population
- Scouting: A low trap catch may accurately reflect a low population of Peribatodes rhomboidaria in the area. Supplement trapping with other monitoring methods, such as visual inspection for larvae, to confirm population levels.
Issue 2: High Variability in Trap Catches
Possible Causes and Solutions:
Potential Cause
Troubleshooting Steps
Inconsistent Trap Placement
- Standardization: Ensure all traps are placed at a consistent height and in similar locations relative to the host plants across the monitoring area.
Microclimatic Differences
- Site Selection: Be aware of microclimates within your experimental area. Differences in sun exposure, wind patterns, and humidity can influence trap captures.
Edge Effects
- Trap Location: Catches can sometimes be higher at the edges of a field or orchard. For population monitoring, a grid pattern of trap placement is often recommended.
Lure Batch Variation
- Quality Control: If you suspect variability between lures, contact the manufacturer. Whenever possible, use lures from the same manufacturing batch for a given experiment.
Frequently Asked Questions (FAQs)
Q1: What is the target insect for the pheromone 10(Z),13(Z)-Nonadecadienol?
A1: The primary target insect for this pheromone is the Willow Beauty moth (Peribatodes rhomboidaria). This moth is a known pest of grapes in regions like Hungary.
Q2: When is the best time to deploy pheromone traps for Peribatodes rhomboidaria?
A2: Traps should be deployed before the start of the adult flight period. In Hungary, the usual beginning of trapping is in late April. The flight period can extend from April to September, with distinct flight peaks that should be monitored.
Q3: How high should I place the pheromone traps?
A3: For Peribatodes rhomboidaria, it is recommended to suspend the traps on the vine-stock at a height of 1 to 2 meters.
Q4: How long does the 10(Z),13(Z)-Nonadecadienol lure last in the field?
A4: The field longevity of the CSALOMON® trap lure for Peribatodes rhomboidaria is at least 4 to 6 weeks, with the duration being influenced by weather conditions, particularly temperature.
Q5: How often should I check the traps and replace the sticky liners?
A5: It is recommended to renew the sticky inserts every 7 to 10 days. If you experience high capture rates, you may need to replace them more frequently.
Q6: Can I use this pheromone to attract other moth species?
A6: Based on tests conducted in Hungary with the CSALOMON® trap, no other moth species have been found to be attracted to the 10(Z),13(Z)-Nonadecadienol bait. Any occasional captures of other species are considered chance events.
Q7: What should I do if I am not catching any moths?
A7: First, review the troubleshooting guide above to ensure proper trap setup and deployment. If all parameters are correct, it may indicate a very low or absent population of Peribatodes rhomboidaria in the monitored area.
Experimental Protocols
Protocol 1: Standard Monitoring of Peribatodes rhomboidaria
Objective: To monitor the population dynamics and flight periods of Peribatodes rhomboidaria using pheromone traps.
minimizing isomerization during 10(Z),13(Z)-Nonadecadienol synthesis
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 10(Z),13(Z)-Nonadecadienol, with...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 10(Z),13(Z)-Nonadecadienol, with a focus on minimizing isomerization to achieve high stereochemical purity.
Frequently Asked Questions (FAQs)
Q1: What is the most common strategy for synthesizing 10(Z),13(Z)-Nonadecadienol with high stereoselectivity?
A1: The most prevalent and effective method for establishing the Z,Z-diene moiety of 10(Z),13(Z)-Nonadecadienol is the Wittig reaction.[1][2] Specifically, the use of non-stabilized phosphonium (B103445) ylides generally favors the formation of the (Z)-alkene.[2] The synthesis is typically accomplished in a convergent manner, where two key fragments are coupled via a Wittig reaction to form the C10-C11 double bond with Z-geometry, followed by the formation of the C13-C14 double bond in a similar fashion, or by starting with a precursor already containing one of the Z-double bonds.
Q2: What are the main challenges in the synthesis of 10(Z),13(Z)-Nonadecadienol?
A2: The primary challenges include:
Stereocontrol: Achieving high (Z,Z) selectivity and minimizing the formation of (E,Z), (Z,E), and (E,E) isomers.
Isomerization: The potential for isomerization of the desired Z,Z-dienes during the reaction, work-up, or purification steps.
Purification: The separation of the desired (Z,Z) isomer from the other geometric isomers can be difficult due to their similar physical properties.[3]
Q3: How can I confirm the stereoisomeric purity of my synthesized 10(Z),13(Z)-Nonadecadienol?
A3: The stereoisomeric purity is typically determined using a combination of analytical techniques:
Gas Chromatography-Mass Spectrometry (GC-MS): Using a suitable capillary column, it is often possible to separate the different geometric isomers and determine their relative ratios.[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide information about the geometry of the double bonds. For instance, the coupling constants of the vinylic protons in the ¹H NMR spectrum can help distinguish between cis and trans isomers.
High-Performance Liquid Chromatography (HPLC): Particularly with a silver nitrate-impregnated stationary phase (argentation chromatography), HPLC can be a powerful tool for separating and quantifying geometric isomers.[3][5]
Troubleshooting Guide
Issue
Potential Cause
Recommended Solution
Low Z:E ratio in the Wittig reaction product.
Use of a stabilized or semi-stabilized ylide.
Employ a non-stabilized ylide (e.g., derived from an alkyltriphenylphosphonium salt) for the Wittig reaction, as these strongly favor the formation of the Z-alkene.[2]
Reaction temperature is too high, allowing for equilibration to the more stable E-isomer.
Conduct the Wittig reaction at low temperatures (e.g., -78 °C to 0 °C) to favor the kinetic Z-product.
Presence of lithium salts which can sometimes reduce Z-selectivity.
Use salt-free ylides or employ bases that do not introduce lithium ions, such as sodium amide or sodium hexamethyldisilazide.
Isomerization of the Z,Z-diene during work-up or purification.
Exposure to acidic or basic conditions.
Maintain neutral conditions during aqueous work-up. Use a mild drying agent.
High temperatures during solvent removal or distillation.
Remove solvent under reduced pressure at low temperatures. Avoid distillation if possible; if necessary, use high vacuum and low temperatures.
Prolonged exposure to light.
Protect the compound from light by using amber glassware or wrapping containers in aluminum foil.
Difficulty in separating the (Z,Z) isomer from other geometric isomers.
Similar polarity and boiling points of the isomers.
Utilize argentation chromatography (column or HPLC) where silica (B1680970) gel is impregnated with silver nitrate (B79036). The silver ions interact differently with the π-bonds of the various isomers, allowing for their separation.[3][5][6]
Co-elution in standard silica gel chromatography.
If argentation chromatography is not feasible, try using a less polar solvent system in normal phase chromatography to enhance separation. Reverse-phase HPLC may also provide some separation.
Low overall yield of the final product.
Incomplete reaction at one or more steps.
Monitor reaction progress carefully using TLC or GC-MS to ensure completion before work-up.
Loss of material during purification steps.
Minimize the number of purification steps. If using column chromatography, ensure proper column packing and solvent selection to avoid band broadening and loss of product.
Decomposition of intermediates or the final product.
Ensure all reagents and solvents are pure and dry. Handle sensitive compounds under an inert atmosphere (e.g., argon or nitrogen).
Experimental Protocols
Key Experiment: Stereoselective Wittig Reaction for Z-Alkene Formation
This protocol describes a general procedure for a Wittig reaction to form a Z-double bond, which is a critical step in the synthesis of 10(Z),13(Z)-Nonadecadienol.
Suspend the alkyltriphenylphosphonium bromide in anhydrous THF in a flame-dried, three-necked flask under an argon atmosphere.
Cool the suspension to 0 °C in an ice bath.
Slowly add n-BuLi dropwise to the suspension. The solution will typically turn a deep red or orange color, indicating the formation of the ylide.
Stir the mixture at 0 °C for 30 minutes, then cool to -78 °C using a dry ice/acetone bath.
Dissolve the aldehyde in a small amount of anhydrous THF and add it dropwise to the cold ylide solution.
Allow the reaction mixture to stir at -78 °C for 1-2 hours, then slowly warm to room temperature and stir for an additional 2-4 hours or until the reaction is complete as monitored by TLC.
Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.
Extract the aqueous layer with diethyl ether or hexane (B92381).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Purification of Z,Z-Isomers by Argentation Chromatography
Materials:
Silica gel
Silver nitrate (AgNO₃)
Crude mixture of diene isomers
Hexane and diethyl ether (or other suitable solvent system)
Procedure:
Preparation of AgNO₃-impregnated silica gel: Dissolve silver nitrate in water or methanol (B129727) (e.g., 10-20% by weight of silica gel). Add the silica gel to this solution and mix thoroughly to form a slurry. Remove the solvent under reduced pressure until a free-flowing powder is obtained. The AgNO₃-silica gel should be protected from light.
Column packing: Pack a chromatography column with the AgNO₃-impregnated silica gel using a slurry method with hexane.
Sample loading: Dissolve the crude diene mixture in a minimal amount of hexane and load it onto the column.
Elution: Elute the column with a gradient of increasing polarity, for example, starting with pure hexane and gradually adding diethyl ether. The isomers will elute in the order of increasing interaction with the silver ions, typically with the (E,E) isomer eluting first, followed by the (E,Z) and (Z,E) isomers, and finally the desired (Z,Z) isomer.
Collect fractions and analyze them by TLC or GC-MS to identify the pure (Z,Z) isomer.
Combine the pure fractions and remove the solvent under reduced pressure.
Visualizations
Caption: Experimental workflow for the synthesis of 10(Z),13(Z)-Nonadecadienol.
Caption: Troubleshooting logic for low Z:E selectivity in the Wittig reaction.
Technical Support Center: Enhancing the Resolution of 10(Z),13(Z)-Nonadecadienol Isomers
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the gas chromatography (GC) analysis of 10(Z),13(Z)-Nonadecadienol isomers.
Frequently Asked Questions (FAQs)
Q1: What are the most common issues encountered when analyzing 10(Z),13(Z)-Nonadecadienol isomers by GC?
The most common issues include poor resolution between geometric (Z/E) and positional isomers, peak tailing, peak fronting, and low signal intensity. Due to its long-chain and unsaturated nature, 10(Z),13(Z)-Nonadecadienol is prone to interactions with active sites in the GC system and can be challenging to separate from its isomers.[1]
Q2: Why is derivatization recommended for the GC analysis of 10(Z),13(Z)-Nonadecadienol?
Derivatization is highly recommended to improve the chromatographic behavior of long-chain alcohols.[2][3] The process chemically modifies the polar hydroxyl group, typically by silylation, acylation, or alkylation, into a less polar and more volatile derivative.[2][4][5][6] This leads to:
Increased volatility: Essential for efficient elution from the GC column.[2][6]
Improved thermal stability: Prevents on-column degradation at high temperatures.[2]
Reduced peak tailing: Minimizes interactions with active sites in the injector and on the column.[2][5]
Enhanced resolution: Accentuates the differences between isomers, facilitating better separation.[2]
Q3: What type of GC column is best suited for separating 10(Z),13(Z)-Nonadecadienol isomers?
For separating isomers of unsaturated long-chain alcohols, highly polar "wax" type columns (e.g., polyethylene (B3416737) glycol phases) or mid-to-high polarity cyano-substituted polysiloxane columns are generally recommended.[1][7] These stationary phases provide better selectivity for separating geometric and positional isomers compared to non-polar columns.[8] For very challenging separations, longer columns (e.g., 100m) can provide the necessary efficiency for resolution.
Q4: How can silver ion chromatography be used to enhance the resolution of these isomers?
Silver ion chromatography (Ag+-HPLC or Ag+-SPE) is a powerful technique for separating unsaturated compounds based on the number, geometry, and position of their double bonds.[9][10][11][12][13] The pi electrons of the double bonds in the nonadecadienol isomers form reversible complexes with silver ions, with the strength of the interaction depending on the double bond configuration. This allows for the fractionation of a complex mixture of isomers prior to GC analysis, simplifying the chromatogram and improving the resolution of individual isomers.
Troubleshooting Guides
Guide 1: Poor Resolution of Isomers
Problem: The peaks for different 10(Z),13(Z)-Nonadecadienol isomers are overlapping or not baseline-separated.
Click to expand troubleshooting steps
Possible Causes & Solutions:
Inappropriate GC Column:
Solution: Switch to a more polar column (e.g., a high-polarity "wax" or a cyano-phase column) to increase selectivity between the isomers.[8] Consider using a longer column (e.g., 60m or 100m) to increase theoretical plates and improve efficiency.
Suboptimal Oven Temperature Program:
Solution: A fast temperature ramp can cause co-elution.[14][15] Decrease the ramp rate (e.g., from 10°C/min to 2-5°C/min) to allow for better separation.[8][15][16] Optimizing the initial hold time and temperature can also improve the resolution of early-eluting isomers.[15]
Incorrect Carrier Gas Flow Rate:
Solution: The linear velocity of the carrier gas affects column efficiency. Ensure the flow rate is optimized for your column's internal diameter and the carrier gas being used (Helium or Hydrogen).[14][16]
Sample Overload:
Solution: Injecting too much sample can lead to peak fronting and a loss of resolution.[14] Dilute your sample or increase the split ratio in the injector.
Lack of Derivatization:
Solution: If not already done, derivatize the alcohol to its trimethylsilyl (B98337) (TMS) or other suitable ether to improve its chromatographic properties.[2][4]
Caption: Troubleshooting workflow for poor isomer resolution.
Guide 2: Peak Tailing
Problem: The peaks for 10(Z),13(Z)-Nonadecadienol isomers are asymmetrical, with a drawn-out tail.
Click to expand troubleshooting steps
Possible Causes & Solutions:
Active Sites in the Inlet:
Solution: The glass liner in the injector is a common source of active sites that can interact with the hydroxyl group of the alcohol.[1][14] Regularly replace the inlet liner with a new, deactivated one.[1][14] Also, ensure the septum is not shedding particles into the liner.
Column Contamination or Degradation:
Solution: Non-volatile sample matrix components can contaminate the front end of the column, creating active sites. Trim 15-30 cm from the front of the column. If tailing persists, the column may be degraded and require replacement.[8][14]
Improper Column Installation:
Solution: A poor column cut or incorrect installation depth in the injector can create dead volume and cause peak distortion.[1][17] Ensure the column is cut cleanly at a 90-degree angle and installed according to the manufacturer's instructions.
Insufficient Derivatization:
Solution: Incomplete derivatization will leave some of the polar alcohol molecules unreacted, leading to tailing.[4] Review your derivatization protocol; ensure the reagent is fresh and used in sufficient excess, and that the reaction time and temperature are adequate.[4]
Caption: Troubleshooting workflow for peak tailing.
Experimental Protocols
Protocol 1: Derivatization of 10(Z),13(Z)-Nonadecadienol (Silylation)
This protocol describes the conversion of 10(Z),13(Z)-Nonadecadienol to its more volatile trimethylsilyl (TMS) ether.
Heat the vial at 60-70°C for 30 minutes to ensure complete derivatization.[5]
Cool the vial to room temperature. The sample is now ready for GC injection.
Protocol 2: GC-MS Analysis of Derivatized 10(Z),13(Z)-Nonadecadienol Isomers
This protocol provides a starting point for the GC-MS analysis of TMS-derivatized nonadecadienol isomers. Optimization may be required based on your specific instrumentation and isomer mixture.
Instrumentation and Conditions:
Parameter
Setting
Gas Chromatograph
Agilent 8890 GC System (or equivalent)
Mass Spectrometer
Agilent 5977B MSD (or equivalent)
GC Column
Agilent J&W DB-WAX Ultra Inert, 60 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas
Helium, constant flow mode at 1.2 mL/min
Inlet
Split/Splitless
Inlet Temperature
250°C
Injection Volume
1 µL
Split Ratio
50:1 (can be adjusted)
Oven Program
Initial: 100°C, hold for 2 min. Ramp: 3°C/min to 240°C, hold for 10 min
Transfer Line Temp.
250°C
Ion Source Temp.
230°C
Quadrupole Temp.
150°C
Ionization Mode
Electron Ionization (EI)
Electron Energy
70 eV
Acquisition Mode
Scan
Scan Range
m/z 40-500
Data Presentation
The following tables illustrate the expected impact of key experimental parameters on the resolution of two hypothetical isomers of 10,13-Nonadecadienol-TMS ether.
Table 1: Effect of GC Column Polarity on Isomer Resolution
Column Type (Stationary Phase)
Isomer 1 Retention Time (min)
Isomer 2 Retention Time (min)
Resolution (Rs)
Non-Polar (e.g., DB-5ms)
25.12
25.20
0.85
High-Polarity (e.g., DB-WAX)
28.45
28.75
1.75
Table 2: Effect of Oven Temperature Ramp Rate on Isomer Resolution
dealing with matrix effects in 10(Z),13(Z)-Nonadecadienol analysis
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the analysis o...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the analysis of 10(Z),13(Z)-Nonadecadienol, with a focus on mitigating matrix effects.
Frequently Asked Questions (FAQs)
Q1: What are the most common analytical challenges when quantifying 10(Z),13(Z)-Nonadecadienol?
The primary challenges include its low volatility, potential for isomerization and oxidation due to the presence of double bonds, and its susceptibility to matrix effects, especially in complex biological samples. These factors can lead to poor chromatographic resolution, inaccurate quantification, and low recovery.
Q2: Why is derivatization necessary for the GC-MS analysis of 10(Z),13(Z)-Nonadecadienol?
Derivatization is crucial for improving the volatility and thermal stability of long-chain fatty alcohols like 10(Z),13(Z)-Nonadecadienol.[1] Converting the hydroxyl group to a less polar and more volatile derivative, such as a trimethylsilyl (B98337) (TMS) ether, enhances chromatographic peak shape and sensitivity during GC-MS analysis.[1][2][3]
Q3: What are matrix effects and how do they impact the analysis of 10(Z),13(Z)-Nonadecadienol?
Matrix effects are the alteration of the analytical signal of the target analyte due to the presence of co-eluting compounds from the sample matrix. These effects can cause signal enhancement or suppression, leading to inaccurate quantification. In the analysis of 10(Z),13(Z)-Nonadecadienol, matrix components such as lipids, proteins, and other small molecules can interfere with the ionization process in the mass spectrometer, affecting the accuracy and precision of the results.
Q4: How can I minimize the loss of 10(Z),13(Z)-Nonadecadienol during sample preparation?
To minimize analyte loss, it is important to handle samples carefully to prevent oxidation of the double bonds. This can be achieved by working under an inert atmosphere (e.g., nitrogen) and adding antioxidants like butylated hydroxytoluene (BHT) to the extraction solvents. Additionally, using silanized glassware can reduce adsorption of the analyte to surfaces.
Q5: Which internal standard is suitable for the quantification of 10(Z),13(Z)-Nonadecadienol?
An ideal internal standard should have similar chemical and physical properties to the analyte but be distinguishable by the analytical instrument. A deuterated analog of 10(Z),13(Z)-Nonadecadienol would be the best choice. If a deuterated standard is unavailable, a structurally similar long-chain fatty alcohol with a different chain length or degree of unsaturation that does not co-elute with the analyte or other matrix components can be used.
Troubleshooting Guides
Problem 1: Poor Peak Shape (Tailing or Fronting)
Possible Causes
Solutions
Active Sites in the GC System
Active sites in the injector liner, column, or detector can interact with the hydroxyl group of the analyte.[4][5] Solution: Use a deactivated inlet liner and a highly inert GC column.[4] Regularly replace the liner and trim the first few centimeters of the column.
Incomplete Derivatization
Residual underivatized analyte will exhibit poor chromatographic behavior. Solution: Optimize the derivatization reaction conditions (reagent concentration, temperature, and time). Ensure the sample extract is completely dry before adding the derivatization reagent.[1]
Column Overload
Injecting too much sample can lead to peak fronting.[4][5] Solution: Dilute the sample or use a higher split ratio in the GC inlet.
Improper Column Installation
A poor column cut or incorrect installation depth can cause peak tailing. Solution: Ensure the column is cut cleanly and installed at the correct depth in both the injector and detector according to the manufacturer's instructions.
Problem 2: Low Analyte Recovery
Possible Causes
Solutions
Inefficient Extraction
The extraction solvent and method may not be optimal for extracting the analyte from the sample matrix. Solution: Test different solvent systems (e.g., hexane (B92381), chloroform, or mixtures with more polar solvents).[1][2] Consider different extraction techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE).
Analyte Degradation
The unsaturated nature of 10(Z),13(Z)-Nonadecadienol makes it prone to oxidation. Solution: Add an antioxidant (e.g., BHT) to the extraction solvent and perform extractions under a nitrogen atmosphere. Store samples at low temperatures and protect them from light.
Adsorption to Surfaces
The analyte can adsorb to active sites on glassware and other labware. Solution: Use silanized glassware and polypropylene (B1209903) tubes to minimize adsorptive losses.
Incomplete Saponification (if applicable)
If the analyte is present as an ester, incomplete saponification will result in low recovery. Solution: Optimize the saponification conditions, including the concentration of the base (e.g., KOH), reaction time, and temperature.[3][6]
Problem 3: Inconsistent Results and Poor Reproducibility
Possible Causes
Solutions
Matrix Effects
Co-eluting matrix components can cause signal suppression or enhancement, leading to variability. Solution: Implement matrix-matched calibration curves.[7] If matrix effects are severe, consider more extensive sample cleanup using techniques like SPE or preparative TLC.[3]
Instrumental Variability
Fluctuations in GC-MS performance can lead to inconsistent results. Solution: Regularly perform instrument maintenance, including cleaning the ion source, checking for leaks, and calibrating the mass spectrometer.[8][9]
Inconsistent Sample Preparation
Variations in the sample preparation workflow can introduce errors. Solution: Develop and strictly follow a standardized protocol for all sample preparation steps. Use an internal standard to correct for variations.
Sample Heterogeneity
If the sample matrix is not homogeneous, subsamples may not be representative. Solution: Thoroughly homogenize the sample before taking an aliquot for extraction.
Experimental Protocols
Protocol 1: Extraction of 10(Z),13(Z)-Nonadecadienol from Biological Fluids (e.g., Plasma)
Sample Preparation: To 100 µL of plasma in a glass tube, add 10 µL of an internal standard solution (e.g., a deuterated analog or a C17 fatty alcohol).
Saponification (for total alcohol content): Add 1 mL of 1 M ethanolic KOH and heat at 80°C for 1 hour to hydrolyze any esters.[6]
Extraction: After cooling, add 1 mL of water and 2 mL of hexane. Vortex vigorously for 2 minutes and centrifuge at 2000 x g for 5 minutes.
Solvent Evaporation: Transfer the upper hexane layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.
Derivatization: Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 50 µL of anhydrous pyridine.[1] Cap the vial and heat at 70°C for 30 minutes.[1]
Analysis: Cool the sample to room temperature before injecting it into the GC-MS.
Protocol 2: GC-MS Analysis Parameters
Parameter
Setting
GC Column
DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temperature
250°C
Injection Mode
Splitless (1 µL injection volume)
Oven Program
Initial temperature 150°C, hold for 1 min, ramp at 10°C/min to 280°C, hold for 5 min
Carrier Gas
Helium at a constant flow of 1.2 mL/min
MS Transfer Line
280°C
Ion Source Temperature
230°C
Ionization Mode
Electron Ionization (EI) at 70 eV
Acquisition Mode
Selected Ion Monitoring (SIM) for target ions
Quantitative Data Summary
The following tables present hypothetical but realistic data for the analysis of 10(Z),13(Z)-Nonadecadienol to illustrate the impact of matrix effects and the effectiveness of different sample preparation strategies.
Table 1: Recovery of 10(Z),13(Z)-Nonadecadienol from Spiked Plasma Samples
Extraction Method
Average Recovery (%)
Standard Deviation (%)
Liquid-Liquid Extraction (Hexane)
75.2
8.5
LLE with Saponification
88.9
5.1
Solid-Phase Extraction (C18)
92.4
4.3
Table 2: Matrix Effects in Different Biological Matrices
Matrix
Matrix Effect (%) *
Plasma
-35.2 (Suppression)
Urine
-15.8 (Suppression)
Adipose Tissue Homogenate
-52.1 (Suppression)
*Matrix Effect (%) = ((Peak Area in Matrix - Peak Area in Solvent) / Peak Area in Solvent) x 100
Visualizations
Caption: Experimental workflow for the analysis of 10(Z),13(Z)-Nonadecadienol.
Caption: A logical diagram for troubleshooting matrix effects in analysis.
Illuminating the Isomeric Identity: A Comparative Guide to the Structural Confirmation of Synthetic 10(Z),13(Z)-Nonadecadienol
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of analytical methodologies for confirming the structure of synthetically produced 10(Z),13(Z)-Nonadecadienol...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of analytical methodologies for confirming the structure of synthetically produced 10(Z),13(Z)-Nonadecadienol, a long-chain diene alcohol with potential applications in chemical ecology and drug development. By presenting established experimental data from analogous compounds and detailed protocols, this document serves as a practical resource for researchers engaged in the synthesis and characterization of unsaturated lipids.
Performance Comparison: Analytical Techniques
The definitive structural elucidation of synthetic 10(Z),13(Z)-Nonadecadienol relies on a combination of spectroscopic and chromatographic techniques. Each method provides unique and complementary information to unambiguously determine the compound's molecular formula, the position and geometry of its double bonds, and the location of the hydroxyl group.
Analytical Technique
Information Provided
Expected Results for 10(Z),13(Z)-Nonadecadienol
¹H NMR Spectroscopy
- Presence and chemical environment of protons- Geometry of double bonds (coupling constants)- Ratio of different proton types
- Multiplet around 5.3-5.4 ppm (olefinic protons)- Triplet around 3.6 ppm (-CH₂OH)- Multiplets around 2.0-2.8 ppm (allylic and bis-allylic protons)- Large multiplet around 1.2-1.6 ppm (methylene chain)- Triplet around 0.9 ppm (terminal methyl group)- J-coupling constant of ~10-12 Hz for Z-alkenes
¹³C NMR Spectroscopy
- Number of unique carbon atoms- Chemical environment of each carbon atom
- Peaks in the range of 125-135 ppm (olefinic carbons)- Peak around 63 ppm (-CH₂OH)- Peaks in the range of 20-35 ppm (aliphatic carbons)
Mass Spectrometry (MS)
- Molecular weight- Fragmentation pattern for structural clues
- Molecular ion peak (M⁺) at m/z 280.49- Characteristic fragments from cleavage at the C-C bond adjacent to the oxygen and loss of water (M-18)
Gas Chromatography (GC)
- Purity of the synthetic compound- Retention time for comparison with standards
- A single major peak indicating high purity- Specific retention time dependent on the column and conditions used
Experimental Protocols
Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established practices for the analysis of long-chain unsaturated alcohols.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the precise arrangement of atoms and the stereochemistry of the double bonds.
Number of Scans: 16-64, depending on sample concentration.
Relaxation Delay: 1-2 seconds.
¹³C NMR Acquisition Parameters:
Pulse Sequence: Proton-decoupled pulse sequence.
Spectral Width: 0-150 ppm.
Number of Scans: 1024 or more, due to the low natural abundance of ¹³C.
Relaxation Delay: 2-5 seconds.
Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To assess the purity of the synthetic compound and confirm its molecular weight and fragmentation pattern.
Instrumentation: Gas chromatograph coupled to a mass spectrometer.
GC Conditions:
Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable.
Injector Temperature: 250 °C.
Oven Temperature Program:
Initial temperature: 100 °C, hold for 2 minutes.
Ramp: 10 °C/min to 280 °C.
Final hold: 10 minutes at 280 °C.
Carrier Gas: Helium at a constant flow rate of 1 mL/min.
Injection Volume: 1 µL of a dilute solution of the sample in hexane.
MS Conditions:
Ionization Mode: Electron Impact (EI) at 70 eV.
Mass Range: m/z 40-400.
Ion Source Temperature: 230 °C.
Transfer Line Temperature: 280 °C.
Comparison with Alternative Synthetic Routes
The synthesis of (Z,Z)-dienes like 10(Z),13(Z)-Nonadecadienol can be approached through several methods. The choice of route often depends on the availability of starting materials, desired stereoselectivity, and overall yield.
Synthetic Route
Description
Advantages
Disadvantages
Wittig Reaction
Involves the reaction of a phosphonium (B103445) ylide with an aldehyde or ketone. To create the (Z,Z) stereochemistry, a two-step process is often employed, where each double bond is formed sequentially using a Z-selective Wittig reaction.[1][2]
- Well-established and versatile method.- High Z-selectivity can be achieved with non-stabilized ylides under salt-free conditions.
- Can produce E/Z mixtures, requiring careful control of reaction conditions.- Stoichiometric amounts of triphenylphosphine (B44618) oxide are generated as a byproduct.
Organocuprate Coupling
Involves the coupling of an organocuprate reagent with a suitable electrophile, such as a vinyl halide or epoxide. The Z-geometry can be introduced from a Z-configured vinyl halide precursor.
- Generally provides high stereoselectivity in the formation of the new carbon-carbon bond.- Milder reaction conditions compared to some other methods.
- Requires the preparation of organometallic reagents which can be sensitive to air and moisture.- Stoichiometric use of copper reagents.
Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the structural confirmation of synthetic 10(Z),13(Z)-Nonadecadienol.
A Comparative Guide to the Synthesis of 10(Z),13(Z)-Nonadecadienol
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of established synthetic routes for 10(Z),13(Z)-nonadecadienol, a key component of the sex pheromone of various L...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analysis of established synthetic routes for 10(Z),13(Z)-nonadecadienol, a key component of the sex pheromone of various Lepidoptera species, including the fall armyworm (Spodoptera frugiperda). The stereoselective synthesis of this long-chain diene alcohol is crucial for its biological activity and application in pest management strategies. This document outlines and compares three prominent synthetic strategies: the Wittig reaction, Sonogashira coupling followed by stereoselective reduction, and olefin cross-metathesis. Detailed experimental protocols and quantitative data are presented to aid researchers in selecting the most suitable route for their specific needs.
Comparison of Synthetic Routes
The choice of synthetic strategy for 10(Z),13(Z)-nonadecadienol is often dictated by factors such as stereoselectivity, overall yield, availability of starting materials, and scalability. Below is a summary of the key quantitative metrics for the three primary routes.
Multi-step process, potential for catalyst poisoning.
Catalyst cost and sensitivity.
Experimental Protocols
Wittig Reaction Route
The Wittig reaction is a widely used method for the stereoselective formation of alkenes. For the synthesis of (Z,Z)-dienes, non-stabilized ylides are typically employed to favor the formation of the Z-isomer.
Experimental Workflow:
Caption: Workflow for the Wittig reaction synthesis of 10(Z),13(Z)-Nonadecadienol.
Protocol:
Preparation of the Phosphonium Salt: A solution of the appropriate alkyl halide (e.g., 1-bromononane) and triphenylphosphine in an anhydrous solvent (e.g., THF) is refluxed to form the corresponding phosphonium salt.
Ylide Generation: The phosphonium salt is suspended in anhydrous THF and cooled to -78 °C. A strong base, such as n-butyllithium, is added dropwise to generate the deep red phosphorus ylide.
Wittig Reaction: A solution of the aldehyde partner (e.g., (Z)-4-decenal) in anhydrous THF is added to the ylide solution at -78 °C. The reaction mixture is allowed to warm to room temperature and stirred overnight.
Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is extracted, dried, and concentrated. The crude product is purified by column chromatography on silica (B1680970) gel to afford 10(Z),13(Z)-nonadecadienol.
Sonogashira Coupling and Stereoselective Reduction Route
This convergent approach involves the formation of a carbon-carbon bond between a terminal alkyne and a vinyl halide, followed by the stereoselective reduction of the resulting alkyne to a Z-alkene.
Experimental Workflow:
Caption: Workflow for the Sonogashira coupling and reduction route.
Protocol:
Sonogashira Coupling: To a solution of a terminal alkyne (e.g., 1-decyne) and a vinyl halide (e.g., (Z)-1-bromo-non-3-ene) in a suitable solvent like triethylamine (B128534) are added a palladium catalyst (e.g., Pd(PPh₃)₄) and a copper(I) co-catalyst (e.g., CuI). The mixture is stirred at room temperature until the reaction is complete.
Work-up: The reaction mixture is filtered, and the solvent is removed under reduced pressure. The residue is purified by column chromatography.
Lindlar Reduction: The resulting en-yne intermediate is dissolved in a solvent such as hexane (B92381) or ethyl acetate. Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead) is added, and the mixture is stirred under a hydrogen atmosphere until the alkyne is consumed.
Purification: The catalyst is removed by filtration, and the solvent is evaporated. The final product, 10(Z),13(Z)-nonadecadienol, is purified by column chromatography.
Olefin Cross-Metathesis Route
Olefin metathesis, utilizing ruthenium-based catalysts such as Grubbs' catalysts, offers a powerful and efficient method for the formation of carbon-carbon double bonds. This route can be designed to be highly convergent and stereoselective.
Experimental Workflow:
Caption: Workflow for the Olefin Cross-Metathesis route.
Protocol:
Reaction Setup: Two appropriate terminal alkenes (e.g., 1-undecene (B165158) and (Z)-4-nonen-1-ol) are dissolved in an anhydrous, degassed solvent such as dichloromethane (B109758).
Catalyst Addition: A solution of a second-generation Grubbs' catalyst in dichloromethane is added to the alkene solution. The reaction mixture is stirred at room temperature or slightly elevated temperatures.
Reaction Monitoring: The progress of the reaction is monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).
Work-up and Purification: Once the reaction is complete, the solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel to yield the desired 10(Z),13(Z)-nonadecadienol.
Conclusion
The synthesis of 10(Z),13(Z)-nonadecadienol can be successfully achieved through various methodologies. The Wittig reaction offers a classic and reliable approach, particularly for establishing the Z-geometry. The Sonogashira coupling followed by Lindlar reduction provides a highly stereocontrolled and convergent pathway. Olefin cross-metathesis represents a modern, efficient, and often high-yielding alternative. The selection of the optimal route will depend on the specific requirements of the research, including desired purity, scale, and available resources. The detailed protocols and comparative data presented in this guide are intended to facilitate this decision-making process for researchers in the field.
Validation
A Comparative Guide to the Validation of Analytical Methods for 10(Z),13(Z)-Nonadecadienol Quantification
For researchers, scientists, and professionals in drug development, the accurate quantification of semiochemicals like 10(Z),13(Z)-nonadecadienol, a known insect pheromone component, is critical for efficacy and regulato...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, the accurate quantification of semiochemicals like 10(Z),13(Z)-nonadecadienol, a known insect pheromone component, is critical for efficacy and regulatory compliance. This guide provides a comparative overview of validated analytical methodologies for its quantification, focusing on the widely adopted gas chromatography techniques. Experimental data, presented for comparative purposes, is based on established validation parameters for similar long-chain fatty alcohols and insect pheromones.
Core Analytical Approaches
The primary methods for the quantification of volatile and semi-volatile compounds such as 10(Z),13(Z)-nonadecadienol are Gas Chromatography coupled with a Flame Ionization Detector (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] GC-FID is often favored for its high precision and linearity in quantification, while GC-MS provides definitive identification along with quantification, making it a "gold standard" for pheromone analysis.[1]
Comparative Validation Data
The following tables summarize typical validation parameters for the quantification of long-chain fatty alcohols, which are analogous to 10(Z),13(Z)-nonadecadienol, using GC-FID and GC-MS.
Table 1: Comparison of Method Validation Parameters
Parameter
GC-FID
GC-MS (SIM Mode)
Acceptance Criteria
Linearity (Correlation Coefficient, r²)
> 0.999
> 0.998
> 0.99
Accuracy (% Recovery)
98.5% - 101.2%
97.8% - 102.5%
80% - 120%
Precision (RSD%)
< 2%
< 5%
< 15%
Limit of Detection (LOD)
~ 0.1 ng/mL
~ 0.05 ng/mL
-
Limit of Quantification (LOQ)
~ 0.3 ng/mL
~ 0.15 ng/mL
-
Specificity
High (based on retention time)
Very High (based on retention time and mass spectrum)
No interference at the retention time of the analyte
Table 2: Precision Data (Repeatability and Intermediate Precision)
Analyte Concentration
GC-FID (RSD%)
GC-MS (SIM Mode) (RSD%)
Low Quality Control (LQC)
1.8%
4.5%
Medium Quality Control (MQC)
1.5%
3.8%
High Quality Control (HQC)
1.2%
3.1%
Experimental Protocols
Detailed methodologies for the key experiments are provided below. These protocols are representative of standard practices in the analysis of insect pheromones and long-chain fatty alcohols.[1][3]
Sample Preparation: Gland Extraction
This protocol is adapted from common procedures for extracting insect pheromones.[1]
Dissect the pheromone-producing gland from the insect.
Place the gland in a 2 mL glass vial.
Add 100 µL of hexane (B92381) containing an appropriate internal standard (e.g., 1-eicosanol).[3]
Gently crush the gland against the vial wall with a clean glass rod.
Cap the vial and let it stand for 30 minutes at room temperature to ensure complete extraction.
The extract is now ready for analysis.
Derivatization to Trimethylsilyl (TMS) Ethers
For the analysis of alcohols by GC, derivatization is often employed to improve volatility and chromatographic peak shape.[3]
Evaporate the solvent from the sample extract under a gentle stream of nitrogen.
Add 50 µL of N-methyl-N-trimethylsilyltrifluoroacetamide (MSTFA).
Cap the vial and heat at 60°C for 30 minutes.
Cool to room temperature before injection into the GC.
Gas Chromatography (GC) Conditions
The following are typical GC conditions for the analysis of long-chain fatty alcohols.
GC System: Agilent 7890B or equivalent
Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temperature: 250°C
Oven Program:
Initial temperature: 100°C, hold for 1 minute
Ramp: 10°C/min to 280°C
Hold: 5 minutes at 280°C
Carrier Gas: Helium at a constant flow of 1.0 mL/min
Injection Volume: 1 µL (splitless mode)
Detector Conditions
FID:
Temperature: 300°C
Hydrogen flow: 30 mL/min
Airflow: 300 mL/min
Makeup gas (Helium): 25 mL/min
MS (Electron Impact - EI):
Ion Source Temperature: 230°C
Quadrupole Temperature: 150°C
Electron Energy: 70 eV
Scan Mode: Full Scan (m/z 50-550) for identification, Selected Ion Monitoring (SIM) for quantification.
Visualizations
Caption: Workflow for analytical method validation.
Caption: General pathway of gas chromatographic analysis.
A Comparative Analysis of Insect Sex Pheromones: (11Z,13Z)-Hexadecadienal and Other Key Semiochemicals
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the performance and characteristics of several key insect sex pheromones, with a focus on (11Z,13Z)-Hexadecad...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the performance and characteristics of several key insect sex pheromones, with a focus on (11Z,13Z)-Hexadecadienal. The information is supported by experimental data from electrophysiological and behavioral assays, providing a resource for researchers in chemical ecology and pest management.
Pheromone Profiles and Target Species
Insect sex pheromones are species-specific chemical signals crucial for mate location. Their chemical structure, including chain length, functional groups, and stereochemistry, dictates their biological activity. Below is a comparison of four notable moth sex pheromones.
(11Z,13Z)-Hexadecadienal: A key component of the sex pheromone for the navel orangeworm, Amyelois transitella, a major pest of nut crops.[1][2] It is also an active ingredient in the pheromones of several species in the Notodontidae family.[3][4]
(Z)-13-Hexadecen-11-yn-1-yl acetate (B1210297): The major, and likely sole, component of the sex pheromone of the pine processionary moth, Thaumetopoea pityocampa, a significant forest pest in Europe.[5][6][7] Its structure is unique among these examples, featuring an en-yne system and an acetate functional group.
(13Z,15E)-Octadecadienal: The active sex pheromone component for Micromelalopha siversi, a defoliator of poplar trees.[8][9] This C18 aldehyde differs in chain length and stereochemistry from (11Z,13Z)-Hexadecadienal.
Bombykol ((10E,12Z)-Hexadeca-10,12-dien-1-ol): The first pheromone ever to be chemically identified, released by the female silkworm moth, Bombyx mori, to attract males.[10] It is a C16 alcohol with (E,Z) stereochemistry.
Quantitative Performance Data
The efficacy of a pheromone is determined by its ability to be detected by the insect's antenna and to elicit a specific behavioral response. The following tables summarize key performance metrics from Gas Chromatography-Mass Spectrometry (GC-MS), Electroantennography (EAG), and behavioral assays.
Confirmed to be electrophysiologically active.[13]
(13Z,15E)-Octadecadienal
Micromelalopha siversi
The only isomer with electrophysiological activity in GC-EAD tests; the (Z,Z) isomer elicited no activity.[8]
Bombykol
Bombyx mori
Dose-dependent response; ~2 mV at 10⁻⁴ µg, ~10 mV at 1 µg dose on a filter paper source.[15]
Table 3: Behavioral Response (Wind Tunnel & Field Trapping)
Pheromone
Target Insect
Behavioral Assay Type
Key Performance Metric
(11Z,13Z)-Hexadecadienal (in 4-component blend)
Amyelois transitella
Wind Tunnel
Highest levels of source location and contact. 10-100 ng dosages are most effective.[12][16][17]
(Z)-13-Hexadecen-11-yn-1-yl acetate
Thaumetopoea pityocampa
Wind Tunnel
1 µg dose resulted in 80-90% of males making source contact.[18]
(Z)-13-Hexadecen-11-yn-1-yl acetate
Thaumetopoea pityocampa
Field Trapping
G-Traps captured significantly more males than other designs (e.g., 144 to 801 males per trap depending on location).[19]
(13Z,15E)-Octadecadienal
Micromelalopha siversi
Field Trapping
Lures with this single component captured significantly more males (avg. >50 moths/trap) than other isomers or blends (<10 moths/trap).[9]
Bombykol
Bombyx mori
Behavioral Response
Extremely low threshold; ~170 molecules can trigger a response.[3][20] A 10⁻¹² µg/mL concentration elicits a "flutter dance" in 50% of males.[21]
Experimental Protocols
The data presented in this guide are derived from standardized experimental techniques in chemical ecology. Detailed methodologies for three key assays are provided below.
This protocol outlines the analysis of pheromone gland extracts to identify and quantify their components.
Pheromone Gland Extraction:
Select virgin female moths during their peak calling (pheromone-releasing) period.
Excise the terminal abdominal segments containing the pheromone gland.
Submerge the glands in a small volume (e.g., 10-50 µL) of high-purity hexane (B92381) for 30 minutes to extract the semiochemicals.[22]
Remove the gland tissue, and the resulting hexane extract can be concentrated under a gentle stream of nitrogen if necessary.
GC-MS Analysis:
Injection: Inject 1-3 µL of the extract into the GC-MS system, typically in splitless mode to maximize sensitivity.[23]
Gas Chromatography: Use a non-polar or mid-polar capillary column (e.g., DB-5 or HP-INNOWAX). The oven temperature is programmed to ramp from a low initial temperature (e.g., 100°C) to a high final temperature (e.g., 250-280°C) at a rate of 10-15°C/min to separate compounds by volatility and polarity.[23][24]
Mass Spectrometry: As compounds elute from the GC column, they are ionized (typically via electron impact at 70 eV) and fragmented. The mass spectrometer scans a mass range (e.g., 30-400 m/z) to detect the mass-to-charge ratio of the fragments.[24]
Identification: The resulting mass spectrum of each peak is compared to libraries (e.g., NIST) and the retention times are compared with those of authentic synthetic standards to confirm the chemical structure.[22]
This technique identifies which specific compounds in a mixture are biologically active by using a live insect antenna as a detector.
Insect Preparation:
Anesthetize a male moth by cooling or with CO₂.
Excise an antenna at its base.
Mount the antenna between two electrodes using conductive gel. The basal end connects to the reference electrode and the cut distal tip connects to the recording electrode.
GC-EAD System Setup:
The outlet of the GC column is split, directing the effluent simultaneously to the GC's conventional detector (e.g., Flame Ionization Detector, FID) and to the prepared antenna.[22]
A stream of purified, humidified air carries the effluent from the transfer line over the antenna.
Data Acquisition:
Inject the pheromone extract into the GC.
Record the two signals simultaneously: the FID signal showing all separated chemical components and the EAD signal showing the voltage changes (depolarizations) from the antenna.
An EAD-active compound is identified when a peak in the EAD signal aligns in time with a peak from the FID signal.[9] This indicates the antenna has detected that specific chemical.
This assay quantifies the attractiveness of a pheromone by observing insect flight behavior in a controlled environment.
Wind Tunnel Setup:
Use a glass or plexiglass tunnel (e.g., 200 cm long x 75 cm wide x 75 cm high) with a laminar airflow of approximately 0.3 m/s.[15]
Maintain conditions that mimic the insect's natural active period (e.g., 25°C, 75% relative humidity, and dim red light for nocturnal moths).[15]
Place a pheromone source (e.g., a rubber septum or filter paper loaded with a specific dose of the synthetic pheromone) at the upwind end of the tunnel.
Bioassay Procedure:
Use naive male moths that have been acclimated to the tunnel conditions for at least one hour.[15]
Release moths individually from a platform at the downwind end of the tunnel.
Observe each moth for a set period (e.g., 5 minutes) and record a sequence of behaviors.[15]
Data Collection and Metrics:
Activation: Percentage of moths that take flight.
Upwind Flight: Percentage of moths that fly towards the pheromone source against the wind.
Source Contact: Percentage of moths that land on or very near the pheromone source.
Latency: Time taken to initiate flight and to make source contact.[16]
A solvent-only control is used to measure baseline activity.
Visualizations: Signaling Pathway and Experimental Workflow
The detection of a pheromone molecule initiates a cascade of events within the olfactory sensory neurons located in the insect's antenna, converting a chemical signal into an electrical one that is processed by the brain.
Caption: Generalized insect olfactory signaling pathway from pheromone binding to neural signal generation.
The process of identifying and confirming the activity of a new insect pheromone involves a multi-step workflow combining chemical analysis, electrophysiology, and behavioral studies.
Caption: A typical experimental workflow for the identification and validation of an insect pheromone.
Efficacy of Pheromone-Based Lures Versus Food Attractants for the Apple Clearwing Moth (Synanthedon myopaeformis)
A Comparative Guide for Researchers and Pest Management Professionals This guide provides a comparative analysis of the efficacy of synthetic sex pheromones against food-based attractants for monitoring and managing the...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Guide for Researchers and Pest Management Professionals
This guide provides a comparative analysis of the efficacy of synthetic sex pheromones against food-based attractants for monitoring and managing the apple clearwing moth, Synanthedon myopaeformis. The primary sex pheromone of this species has been identified as (Z,Z)-3,13-octadecadien-1-yl acetate (B1210297), which is the basis for most commercial pheromone lures. This document synthesizes available experimental data to aid researchers and professionals in selecting the most appropriate attractant for their specific needs.
Data Summary
Field experiments have been conducted to compare the trapping efficacy of the synthetic sex pheromone with food-based lures, such as Concord grape juice. The following table summarizes the key findings from a study that evaluated these attractants at various trap densities.
Attractant Type
Target Sex
Mean Catch per Trap (± SE)
Effect of Increasing Trap Density on Individual Trap Catch
Pheromone Lure
Male
Data not explicitly provided in mean catch per trap, but total catches did not significantly increase with trap density.
Significant decrease in catch per trap ('trap shut-down')
Juice Bait
Male & Female
Data not explicitly provided in mean catch per trap, but total catches increased significantly with trap density.
No significant effect on catch per trap
Data synthesized from small-plot studies on mass-trapping of S. myopaeformis.[1][2][3]
Key Findings
Pheromone Lures: Lures containing (Z,Z)-3,13-octadecadien-1-yl acetate are highly effective in attracting male S. myopaeformis.[4][5][6][7] However, their effectiveness can be influenced by trap density. At higher densities, a phenomenon known as "trap interference" or "trap shut-down" can occur, where the catch per trap decreases.[1][2][3]
Food-Based Attractants: Food attractants, such as Concord grape juice, have the advantage of attracting both male and female moths.[1][2][3] Unlike pheromone traps, the per-trap catch of juice-baited traps does not appear to be negatively affected by increasing trap density, suggesting a shorter range of attraction and less interference between traps.[1][2][3]
Combined Lures: Studies have shown that combining pheromone and juice baits in a single trap does not significantly increase the catch of either males or females compared to using each lure type alone.[1][2][3]
Experimental Protocols
The following is a representative experimental protocol for comparing the efficacy of different lure types for S. myopaeformis.
Objective: To compare the mass-trapping efficacy of a synthetic sex pheromone lure versus a food-based (juice) bait for Synanthedon myopaeformis.
Materials:
Traps: Delta traps or wing traps are commonly used for pheromone lures.[8][9] For juice baits, modified bottle traps are often employed.
Pheromone Lure: A rubber septum or other dispenser loaded with a specific dosage (e.g., 10 mg) of (Z,Z)-3,13-octadecadien-1-yl acetate.
Juice Bait: A standard volume (e.g., 300 ml) of a food attractant such as Concord grape juice.
Experimental Plots: Replicated small plots (e.g., 0.16 ha) in an area with a known population of S. myopaeformis.
Procedure:
Trap Deployment: Deploy traps within the experimental plots at various densities (e.g., 12.5, 25, 50, and 100 traps per hectare).
Experimental Design: Use a randomized block design to account for spatial variability. Each block should contain all treatment types (pheromone lure, juice bait, and a combination, if tested).
Trap Placement: Place traps at a standardized height and spacing within the plots.
Data Collection: Monitor traps at regular intervals (e.g., weekly) and record the number of male and female S. myopaeformis caught in each trap.
Lure Maintenance: Replace lures and rebait traps as needed according to the manufacturer's recommendations or the stability of the bait. Pheromone lures may last for 4-6 weeks.[10]
Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to compare the mean catches between different lure types and trap densities.
Visualization of Experimental Workflow
The following diagram illustrates the typical workflow for a comparative field trial of insect attractants.
Caption: Workflow for a field experiment comparing insect attractants.
Conclusion
The choice between pheromone lures and food-based attractants for managing Synanthedon myopaeformis depends on the specific objectives of the program. Pheromone lures are highly specific and effective for monitoring male flight activity and for mass trapping, although high trap densities can reduce per-trap efficacy. Food-based lures, while potentially less potent over long distances, have the significant advantage of attracting both sexes and may be more effective for mass trapping at higher densities without the issue of trap interference. For researchers and pest management professionals, a combination of both monitoring techniques could provide a more comprehensive understanding and control of S. myopaeformis populations.
Synergistic and Antagonistic Effects of 10(Z),13(Z)-Nonadecadienol: A Review of Currently Available Data
Comprehensive searches of available scientific literature and databases have revealed a significant lack of information regarding the synergistic and antagonistic effects of 10(Z),13(Z)-Nonadecadienol. At present, there...
Author: BenchChem Technical Support Team. Date: December 2025
Comprehensive searches of available scientific literature and databases have revealed a significant lack of information regarding the synergistic and antagonistic effects of 10(Z),13(Z)-Nonadecadienol. At present, there are no publicly accessible experimental data, detailed methodologies, or established signaling pathways associated with the biological interactions of this specific compound.
10(Z),13(Z)-Nonadecadienol is a polyunsaturated fatty alcohol. While the biological activities of many fatty acids and their derivatives have been extensively studied, this particular molecule appears to be a subject of limited research. Resources such as PubChem provide basic chemical information for the related compound 10(Z),13(Z)-nonadecadienoic acid, including its structure and identifiers, but do not contain any data on its biological activity or interactions with other substances.
Consequently, it is not possible to provide a comparison guide, data tables, experimental protocols, or visualizations of signaling pathways related to the synergistic and antagonistic effects of 10(Z),13(Z)-Nonadecadienol at this time. This highlights a gap in the current scientific knowledge and suggests an area for future research for scientists and drug development professionals interested in the biological activities of novel lipid molecules.
Further investigation into the synthesis and biological screening of 10(Z),13(Z)-Nonadecadienol would be a necessary first step to elucidate its potential therapeutic effects and its interactions with other compounds. Researchers are encouraged to explore this uncharacterized molecule to uncover its pharmacological profile.
Validation
Quantitative Structure-Activity Relationship (QSAR) of 10(Z),13(Z)-Nonadecadienol Analogs: A Methodological Overview
A comprehensive literature search did not yield specific Quantitative Structure-Activity Relationship (QSAR) studies for 10(Z),13(Z)-Nonadecadienol analogs. Therefore, this guide provides a general overview of the QSAR m...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive literature search did not yield specific Quantitative Structure-Activity Relationship (QSAR) studies for 10(Z),13(Z)-Nonadecadienol analogs. Therefore, this guide provides a general overview of the QSAR methodology, which would be applicable to this class of compounds should experimental data become available. The principles and workflows described below are based on established QSAR practices in drug discovery and environmental science.
Quantitative Structure-Activity Relationship (QSAR) models are mathematical models that aim to predict the biological activity or other properties of chemical compounds based on their molecular structures.[1] These models are pivotal in modern drug discovery and chemical research, as they help in prioritizing compounds for synthesis and testing, thereby saving time and resources.[2][3]
General QSAR Workflow
A typical QSAR study involves several key steps, from data collection to model validation and application. The overall process is an iterative one, often requiring refinement of descriptors and modeling techniques to achieve a robust and predictive model.
Caption: A generalized workflow for a Quantitative Structure-Activity Relationship (QSAR) study.
Data Presentation in a Hypothetical QSAR Study
Should experimental data for 10(Z),13(Z)-Nonadecadienol analogs be generated, it would typically be presented in a tabular format. This table would include the chemical structure or identifier for each analog, the calculated molecular descriptors, and the measured biological activity.
Table 1: Hypothetical Data Structure for a QSAR Study of 10(Z),13(Z)-Nonadecadienol Analogs
Analog ID
Structure Modification
LogP
Molecular Weight
Polar Surface Area (PSA)
Biological Activity (e.g., IC50, µM)
1
Parent Compound
7.5
280.5
20.2
1.2
2
C-12 Hydroxyl
7.2
296.5
40.5
0.8
3
C-15 Methyl
7.9
294.5
20.2
2.5
4
Epoxide at C10-C11
7.3
296.5
32.7
0.5
...
...
...
...
...
...
Note: The data presented in this table is purely illustrative and not based on experimental results.
Experimental Protocols in QSAR
The reliability of a QSAR model is highly dependent on the quality of the input data.[4][5] Therefore, detailed and consistent experimental protocols for determining the biological activity of the analogs are crucial.
Hypothetical Protocol for Biological Activity Measurement:
Cell Culture: The target cells (e.g., a specific insect cell line for pheromone activity) are cultured under standard conditions (e.g., 27°C, 5% CO2) in an appropriate medium.
Compound Preparation: Analogs of 10(Z),13(Z)-Nonadecadienol are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions. Serial dilutions are then prepared to achieve a range of final concentrations for testing.
Activity Assay: A specific assay is used to measure the biological effect of the analogs. For a pheromone analog, this could be an electroantennography (EAG) assay to measure the antennal response of the target insect, or a competitive binding assay with a pheromone binding protein.[6]
Data Analysis: The dose-response data for each analog is plotted, and a relevant endpoint, such as the half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50), is calculated using non-linear regression.
Molecular Descriptors in QSAR
Molecular descriptors are numerical representations of the chemical and physical characteristics of molecules.[3] They are categorized based on their dimensionality:
1D Descriptors: These include basic properties like molecular weight, atom counts, and logP (a measure of lipophilicity).
2D Descriptors: These are derived from the 2D representation of the molecule and include topological indices and molecular fingerprints.
3D Descriptors: These descriptors are calculated from the 3D conformation of the molecule and include information about its shape, volume, and electronic properties (e.g., electrostatic fields).[7]
The selection of appropriate descriptors is a critical step in building a predictive QSAR model.
Model Building and Validation
Once the descriptors are calculated, a mathematical model is developed to correlate these descriptors with the observed biological activity.[8] Various statistical and machine learning methods can be employed for this purpose, including:
Multiple Linear Regression (MLR)
Partial Least Squares (PLS)
Support Vector Machines (SVM)
Random Forest
The predictive power of the developed QSAR model must be rigorously validated.[1] This is typically done through:
Internal Validation: Techniques like cross-validation are used to assess the robustness of the model using the training data.
External Validation: The model's ability to predict the activity of an independent set of compounds (the test set) that was not used in model development is evaluated.
Logical Relationships in QSAR Model Development
The process of developing a QSAR model involves a series of logical steps and decisions.
Caption: A flowchart illustrating the logical steps in building and validating a QSAR model.
Comparative Analysis of 10(Z),13(Z)-Nonadecadienol Across Geographically Distinct Insect Populations
A Guide for Researchers in Chemical Ecology and Drug Development This guide provides a comparative analysis of 10(Z),13(Z)-Nonadecadienol, a long-chain unsaturated alcohol identified as a key component of the female sex...
Author: BenchChem Technical Support Team. Date: December 2025
A Guide for Researchers in Chemical Ecology and Drug Development
This guide provides a comparative analysis of 10(Z),13(Z)-Nonadecadienol, a long-chain unsaturated alcohol identified as a key component of the female sex pheromone blend in several lepidopteran species. While this specific compound has been identified in various species, significant variations in its production and the composition of the overall pheromone blend can occur among geographically distinct populations of the same species. Such variations are critical for understanding the chemical ecology, reproductive isolation, and potential for developing species-specific pest management strategies.
This document summarizes hypothetical quantitative data based on observed variations in similar moth pheromones to illustrate these differences and provides detailed experimental protocols for researchers aiming to conduct similar comparative studies.
Quantitative Data Presentation
The following table summarizes the hypothetical variation in the relative abundance of 10(Z),13(Z)-Nonadecadienol and a related compound, (Z)-13-Nonadecenol, in the pheromone gland extracts of three geographically distinct populations of a model moth species, Exemplaris lepidoptera.
Population
Location
Mean Amount of 10(Z),13(Z)-Nonadecadienol (ng/female) ± SD
Mean Amount of (Z)-13-Nonadecenol (ng/female) ± SD
Ratio (Dienol:Monool)
Population A
Coastal Region
15.2 ± 2.1
5.1 ± 0.8
~3:1
Population B
Mountainous Region
8.7 ± 1.5
12.3 ± 1.9
~1:1.4
Population C
Agricultural Plains
22.5 ± 3.5
2.3 ± 0.5
~10:1
Note: The data presented in this table is hypothetical and intended to illustrate the types of geographical variations that can be observed in moth pheromone composition.[1]
Experimental Protocols
The following protocols are standard methods for the extraction, identification, and quantification of insect sex pheromones.
1. Pheromone Gland Extraction
Insect Rearing and Collection: Female moths are reared from field-collected larvae or pupae under a controlled light-dark cycle (e.g., 14:10 L:D) to standardize age and calling behavior. Pheromone glands are typically extracted from virgin females during their peak calling period, which is often a few hours into the scotophase (dark period).
Gland Excision: The terminal abdominal segments containing the pheromone gland are excised using fine forceps or micro-scissors.
Solvent Extraction: The excised glands are immediately immersed in a small volume (e.g., 50-100 µL) of high-purity hexane (B92381) or a similar non-polar solvent. The extraction is allowed to proceed for a specific duration (e.g., 30 minutes) at room temperature. The solvent is then carefully transferred to a clean vial for analysis.
2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
Instrumentation: A gas chromatograph coupled to a mass spectrometer is used for the separation and identification of pheromone components.
Column: A non-polar or weakly polar capillary column (e.g., DB-5ms, HP-5) is typically used.
GC Program: The oven temperature is programmed to ramp from a low starting temperature (e.g., 60°C) to a high final temperature (e.g., 280°C) to separate compounds based on their volatility and interaction with the column's stationary phase.
Identification: Compounds are identified by comparing their mass spectra and retention times with those of authentic synthetic standards. The positions of double bonds can be confirmed by derivatization with dimethyl disulfide (DMDS), which forms characteristic adducts that produce easily interpretable fragmentation patterns in the mass spectrometer.[2]
Quantification: The amount of each component is determined by comparing the peak area from the sample with a standard curve generated from known concentrations of synthetic standards.
3. Electroantennography (EAG)
Antenna Preparation: An antenna is excised from a male moth and mounted between two electrodes filled with a saline solution.
Stimulus Delivery: Puffs of charcoal-filtered air containing the synthetic pheromone components or gland extracts are delivered over the antenna.
Data Acquisition: The electrical potential changes across the antenna, representing the summed response of olfactory receptor neurons, are amplified and recorded. The amplitude of the EAG response is indicative of the antenna's sensitivity to a particular compound.[2][3]
Mandatory Visualizations
Caption: Workflow for comparative analysis of insect pheromones.
Caption: Proposed biosynthetic pathway for 10(Z),13(Z)-Nonadecadienol.
Safe Disposal of 10(Z),13(Z)-Nonadecadienol: A Procedural Guide
For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This document provides a comprehensive guide to the proper disposal procedures for 10...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This document provides a comprehensive guide to the proper disposal procedures for 10(Z),13(Z)-Nonadecadienol, focusing on immediate safety and logistical information.
Chemical and Physical Properties
A summary of the known physical and chemical properties of 10(Z),13(Z)-Nonadecadienol is presented below. Understanding these properties is crucial for safe handling and disposal.
Personal Protective Equipment (PPE):
To mitigate these risks, the following personal protective equipment should be worn at all times when handling 10(Z),13(Z)-Nonadecadienol:
Gloves: Inspect gloves prior to use and use proper removal techniques.
Protective Clothing: Flame retardant antistatic protective clothing is recommended.
Eye/Face Protection: Wear safety glasses or a face shield.
Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of 10(Z),13(Z)-Nonadecadienol. This procedure is based on general best practices for laboratory chemical waste disposal and should be performed in accordance with all applicable local, state, and federal regulations.
1. Waste Collection:
Collect waste 10(Z),13(Z)-Nonadecadienol in a designated, properly labeled, and sealed container.
Avoid mixing with incompatible materials such as acids, acid chlorides, acid anhydrides, and strong oxidizing agents.[3]
Store the waste container in a cool, dry, and well-ventilated area, away from sources of ignition.[4]
2. Neutralization (if required and feasible):
Currently, no specific neutralization protocol for 10(Z),13(Z)-Nonadecadienol has been identified in the provided search results. Therefore, direct disposal through a certified waste management provider is the recommended course of action.
3. Final Disposal:
Dispose of the chemical waste through a licensed and approved waste disposal company.
Provide the waste disposal company with a complete and accurate description of the waste, including its chemical composition and known hazards.
Contaminated materials, such as gloves and lab coats, should also be disposed of as hazardous waste in accordance with institutional and regulatory guidelines.[3]
Emergency Procedures
In the event of accidental exposure or spillage, follow these procedures immediately:
Skin Contact: Immediately wash the affected area with soap and plenty of water.[3] Remove contaminated clothing. If skin irritation occurs, seek medical advice.[5]
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[5]
Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration. Seek medical attention.[3]
Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician immediately.[3]
Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.[3] Ensure adequate ventilation.
Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 10(Z),13(Z)-Nonadecadienol.
Figure 1. Disposal Workflow for 10(Z),13(Z)-Nonadecadienol
Personal protective equipment for handling 10(Z),13(Z)-Nonadecadienol
This guide provides crucial safety and logistical information for the handling, storage, and disposal of 10(Z),13(Z)-Nonadecadienol in a laboratory setting. The following procedures are designed to ensure the safety of r...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides crucial safety and logistical information for the handling, storage, and disposal of 10(Z),13(Z)-Nonadecadienol in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.
I. Safety Data Summary
Parameter
Information
Chemical Identity
10(Z),13(Z)-Nonadecadienol
CAS Number
66855-81-0
Molecular Formula
C₁₉H₃₆O
Molecular Weight
280.5 g/mol
Physical State
Liquid (presumed based on similar compounds)
Primary Hazards
Flammable liquid. May cause skin and eye irritation. Inhalation of vapors may cause respiratory tract irritation.
Storage
Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames. Recommended storage temperature is -20°C. Keep container tightly sealed.
Personal Protective Equipment (PPE)
Safety goggles with side shields or a face shield, chemical-resistant gloves (e.g., nitrile or butyl), a flame-retardant lab coat, and closed-toe shoes. Work should be conducted in a certified chemical fume hood.
In case of Exposure
Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention. Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention if irritation develops. Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention. Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Get medical attention.
Spill Procedures
Evacuate the area. Remove all sources of ignition. Ventilate the area. Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, labeled container for chemical waste disposal.
Disposal
Dispose of as hazardous waste in accordance with local, state, and federal regulations. Do not dispose of down the drain.
II. Experimental Protocols: Safe Handling and Operation
1. Preparation and Engineering Controls:
Before handling, ensure that a certified chemical fume hood is operational.
Verify that an emergency eyewash station and safety shower are accessible and in good working order.
Assemble all necessary materials and equipment within the fume hood to minimize movement of the chemical.
Remove all potential ignition sources from the immediate vicinity.
2. Personal Protective Equipment (PPE) Protocol:
Eye and Face Protection: Wear chemical safety goggles with side shields that meet ANSI/ISEA Z87.1 D3 standards. A face shield may be required for larger quantities or when there is a splash hazard.
Hand Protection: Wear nitrile or butyl rubber gloves. Inspect gloves for any signs of degradation or puncture before use.
Body Protection: A flame-retardant laboratory coat should be worn and fully buttoned.
Footwear: Wear closed-toe shoes.
3. Handling Procedure:
Conduct all work with 10(Z),13(Z)-Nonadecadienol inside a chemical fume hood.
Use the smallest quantity of the chemical necessary for the experiment.
Keep the container tightly sealed when not in use.
Avoid direct contact with the skin and eyes, and avoid inhaling vapors.
Wash hands thoroughly with soap and water after handling, even if gloves were worn.
4. Emergency Procedures:
Spill:
For small spills (<100 mL) within a fume hood, use an absorbent material to contain and clean up the spill.
For larger spills, or any spill outside of a fume hood, evacuate the laboratory, close the door, and notify the appropriate emergency response personnel.[1][2][3]
Fire:
If a fire occurs, and it is safe to do so, use a dry chemical, carbon dioxide, or foam fire extinguisher. Do not use water, as it may spread the flammable liquid.
In the event of a larger fire, evacuate the area and activate the fire alarm.
III. Disposal Plan
1. Waste Collection:
All waste containing 10(Z),13(Z)-Nonadecadienol, including contaminated consumables (e.g., pipette tips, gloves, absorbent pads), must be collected in a designated hazardous waste container.
The waste container must be made of a compatible material (e.g., glass or high-density polyethylene) and have a secure screw-top lid.
Clearly label the waste container as "Hazardous Waste" and list the full chemical name: "10(Z),13(Z)-Nonadecadienol".
2. Waste Storage:
Store the hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials.
Secondary containment should be used to prevent the spread of any potential leaks.
3. Waste Disposal:
Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
Do not dispose of 10(Z),13(Z)-Nonadecadienol down the sink or in the regular trash.[4]
IV. Workflow Diagrams
Caption: Workflow for the safe handling and disposal of 10(Z),13(Z)-Nonadecadienol.
Caption: Emergency response plan for a spill of 10(Z),13(Z)-Nonadecadienol.
